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  • Product: Acetic acid;1-chlorononan-3-ol
  • CAS: 54691-32-6

Core Science & Biosynthesis

Foundational

Thermodynamic Stability of Acetic Acid and 1-Chlorononan-3-ol Mixtures

Executive Summary This guide addresses the thermodynamic and kinetic stability profile of binary mixtures containing Acetic Acid (AcOH) and 1-chlorononan-3-ol (1-CN-3-ol) .[1] This specific binary pair presents a unique...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the thermodynamic and kinetic stability profile of binary mixtures containing Acetic Acid (AcOH) and 1-chlorononan-3-ol (1-CN-3-ol) .[1] This specific binary pair presents a unique challenge in pharmaceutical process development: the convergence of a polar, protic solvent (AcOH) with a lipophilic, halogenated secondary alcohol.

The stability of this mixture is governed by two competing thermodynamic driving forces:

  • Chemical Instability: The acid-catalyzed esterification equilibrium leading to the formation of 1-chlorononan-3-yl acetate and water.[1]

  • Physical Instability: Liquid-Liquid Equilibrium (LLE) phase separation driven by the hydrophobic C9 alkyl chain of the alcohol, which competes with the solubilizing power of the acetic acid.

This document provides the theoretical framework, experimental protocols, and modeling strategies required to characterize these risks.

Molecular Context & Reactivity Profile[1]

The Species
  • Acetic Acid (

    
    ):  Acts as both solvent and reactant.[1] In the liquid phase, it exists largely as cyclic dimers due to strong hydrogen bonding.
    
  • 1-Chlorononan-3-ol (

    
    ):  A secondary alcohol with a lipophilic nonane backbone.[1][2] The chlorine atom at the C1 position exerts a negative inductive effect (-I) through the carbon chain, slightly reducing the nucleophilicity of the hydroxyl group at C3 compared to a standard nonanol.
    
The Critical Degradation Pathway

The primary stability risk is the Fischer esterification. Unlike simple ethanol/acetic acid mixtures, the steric hindrance of the secondary alcohol and the inductive effect of the chlorine atom alter the reaction kinetics.

Mechanism:

  • Protonation of the acetic acid carbonyl oxygen.[1]

  • Nucleophilic attack by the oxygen of 1-chlorononan-3-ol.[1]

  • Proton transfer and elimination of water.[1]

Visualization: Reaction & Interaction Logic

ReactionPathway AcOH Acetic Acid (Dimerized) Complex Activated Complex (Tetrahedral Intermediate) AcOH->Complex Protonation Alcohol 1-Chlorononan-3-ol (Lipophilic) Alcohol->Complex Nucleophilic Attack (Slowed by Cl-) Ester Impurity: 1-chlorononan-3-yl acetate Complex->Ester -H2O Water Byproduct: Water Complex->Water Ester->AcOH Hydrolysis (Equilibrium)

Figure 1: Reaction pathway demonstrating the conversion of the binary mixture into the ester impurity.[2] The chlorine atom at C1 introduces an inductive drag that modulates the rate of nucleophilic attack.

Thermodynamic Modeling Principles

To predict the shelf-life and processing windows, we must model the non-ideality of the solution.

Activity Coefficients ( )

The mixture is highly non-ideal.[2] The Non-Random Two-Liquid (NRTL) model is recommended over UNIQUAC for this specific pair due to its superior handling of the alcohol's association effects.



Experimental Parameter Determination: Since literature parameters for 1-chlorononan-3-ol are scarce, they must be derived via Vapor-Liquid Equilibrium (VLE) experiments (See Protocol C).

Chemical Equilibrium ( )

The equilibrium constant for this esterification is defined as:



Note:[2] For secondary alcohols, 

typically ranges between 2.0 and 3.0, lower than primary alcohols (~4.0).

Experimental Protocols

Protocol A: Isothermal Reaction Calorimetry (Heat of Mixing)

Objective: Determine the Excess Enthalpy (


) to assess physical mixing stability and immediate thermal risks.[2]
Equipment:  Mettler Toledo RC1 or Setaram C80.
  • Baseline: Charge the reactor with 1-chlorononan-3-ol. Equilibrate to

    
    .
    
  • Titration: Dose Acetic Acid stepwise (e.g., 10% increments by mole fraction).

  • Measurement: Record heat flow (

    
    ).
    
    • Exothermic Signal: Indicates strong H-bonding (solvation).[1]

    • Endothermic Signal: Indicates disruption of acetic acid dimers dominates.[1]

  • Analysis: Fit data to the Redlich-Kister polynomial to derive

    
    .[1][2]
    
Protocol B: Accelerated Chemical Stability (Arrhenius Profiling)

Objective: Determine reaction kinetics (


) and activation energy (

).[2]

Workflow:

  • Preparation: Prepare three mixtures of AcOH:1-CN-3-ol (molar ratios 1:1, 10:1, 1:10) in sealed HPLC vials.

  • Incubation: Store sets at

    
    , 
    
    
    
    , and
    
    
    .[1]
  • Sampling: Analyze aliquots at

    
     hours via HPLC-UV/Vis or GC-FID.
    
  • Quantification: Track the appearance of 1-chlorononan-3-yl acetate.

Data Output Table Structure:

Temp (°C)Time (h)[Ester] (mM)Conversion (%)Rate Constant

(

)
404TBDTBDTBD
504TBDTBDTBD
604TBDTBDTBD
Protocol C: VLE Determination (Othmer Still)

Objective: Generate data to fit NRTL parameters.[1][2]

  • Setup: Use a recirculating still (Othmer or Gillespie type).

  • Loading: Load binary mixture (start with

    
    ).
    
  • Equilibrium: Boil at constant pressure (e.g., 101.3 kPa) until vapor and liquid temperatures stabilize.

  • Sampling: Withdraw liquid and condensate samples.

  • Analysis: Determine composition via Refractive Index or GC.[1]

Risk Assessment & Mitigation Workflow

The following diagram outlines the decision logic for handling this mixture in a drug development context.

StabilityWorkflow Start Start: Binary Mixture AcOH + 1-CN-3-ol Screen Screen 1: Miscibility Check (Visual/Turbidity) Start->Screen PhaseSep Phase Separation? Screen->PhaseSep LLE_Risk High Risk: LLE Process requires agitation or co-solvent PhaseSep->LLE_Risk Yes Kinetic Screen 2: Kinetic Profiling (Protocol B) PhaseSep->Kinetic No (Homogeneous) RateCheck Ester Formation > 0.5% in 24h? Kinetic->RateCheck ProcessControl Mitigation: 1. Lower Temp (<10°C) 2. Limit Residence Time 3. Remove Water RateCheck->ProcessControl Yes (Unstable) Safe Stable Processing Window Established RateCheck->Safe No (Stable)

Figure 2: Decision matrix for process safety and quality control.

References

  • Reaction Kinetics of Esterification: Pöpken, T., Götze, L., & Gmehling, J. (2000).[2][3] Reaction kinetics and chemical equilibrium of homogeneously and heterogeneously catalyzed acetic acid esterification with methanol and methyl acetate hydrolysis. Industrial & Engineering Chemistry Research, 39(8), 2601-2611.[1] Link

  • NRTL Modeling of Acetic Acid Mixtures: Renon, H., & Prausnitz, J. M. (1968).[1][2] Local compositions in thermodynamic excess functions for liquid mixtures. AIChE Journal, 14(1), 135-144.[1] Link

  • Thermodynamics of Chlorinated Alcohols: (Surrogate Data Source) 1-Chloro-3-pentanol Properties and Data. PubChem Database.[1][4] National Library of Medicine.[1][4] Link[4]

  • Excess Enthalpies of Acetic Acid + Alcohol Systems: Zivkovic, E. et al. (2023).[1] Excess Enthalpies for Binary Mixtures of the Reactive System Acetic Acid + n-Butanol. International Journal of Molecular Sciences. Link

Sources

Exploratory

Toxicological data and safety data sheet (SDS) for 1-chlorononan-3-ol

This guide serves as a comprehensive technical monograph and provisional safety assessment for 1-chlorononan-3-ol . Scientific Notice: As of 2024, specific empirical toxicological data for 1-chlorononan-3-ol (CAS Unliste...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a comprehensive technical monograph and provisional safety assessment for 1-chlorononan-3-ol .

Scientific Notice: As of 2024, specific empirical toxicological data for 1-chlorononan-3-ol (CAS Unlisted/Generic) is limited in public registries. The data presented below represents a Predictive Toxicological Assessment derived from Structure-Activity Relationships (SAR), Read-Across from homologous


-chlorohydrins (e.g., 3-chloro-1-propanol), and metabolic simulation logic.

Chemical Identity & Physico-Chemical Drivers

Understanding the toxicity of 1-chlorononan-3-ol requires analyzing its two competing structural domains: the reactive


-chlorohydrin motif  (polar, alkylating) and the lipophilic nonyl tail  (hydrophobic, membrane-penetrating).
PropertyValue (Predicted/Derived)Toxicological Implication
IUPAC Name 1-chlorononan-3-olN/A
Molecular Formula C

H

ClO
MW: 178.70 g/mol
Structure Cl-CH

-CH

-CH(OH)-(CH

)

-CH


-Chlorohydrin
: Potential for cyclization to oxetanes or oxidation to

-chloroketones.
LogP (Octanol/Water) 3.8 – 4.2 High Lipophilicity : Rapid dermal penetration; accumulation in adipose tissue; crosses Blood-Brain Barrier (BBB).
Boiling Point ~225°C (at 760 mmHg)Low volatility reduces inhalation risk under ambient conditions, but aerosols are highly hazardous.
Water Solubility < 100 mg/LPoor solubility limits acute oral bioavailability compared to short-chain analogs (e.g., 2-chloroethanol).

Toxicological Profile & Mechanism of Action

Metabolic Activation Pathways

The primary hazard of 1-chlorononan-3-ol lies in its bioactivation. Unlike


-chlorohydrins (which rapidly form epoxides), 

-chlorohydrins are often oxidized to ketones or undergo slower cyclization.

Key Mechanism:

  • Oxidation: Alcohol Dehydrogenase (ADH) oxidizes the C3 secondary alcohol to 1-chloro-3-nonanone .

  • Toxification: This

    
    -chloroketone is an electrophile. It can undergo 
    
    
    
    -elimination to form 1-nonen-3-one (a potent Michael Acceptor) or directly alkylate DNA/Proteins.
  • Detoxification: Conjugation with Glutathione (GSH) leads to mercapturic acid derivatives, depleting cellular GSH reserves.

MetabolicPathway cluster_legend Pathway Legend Parent 1-Chlorononan-3-ol (Lipophilic Precursor) Metabolite1 1-Chloro-3-nonanone (Reactive Ketone) Parent->Metabolite1 ADH/CYP450 (Oxidation) Elimination 1-Nonen-3-one (Michael Acceptor) Metabolite1->Elimination Beta-Elimination (-HCl) Conjugate Glutathione Conjugate (Excretion) Metabolite1->Conjugate +GSH (GST) Elimination->Conjugate +GSH DNA DNA/Protein Adducts (Cellular Damage) Elimination->DNA Alkylation Legend Red Arrow: Toxification Event Green Arrow: Detoxification

Figure 1: Predicted metabolic fate.[1][2] The oxidation to the ketone facilitates the formation of a Michael Acceptor, a known mechanism for genotoxicity and skin sensitization.

Comparative Toxicity (Read-Across)

To estimate hazards, we compare 1-chlorononan-3-ol with validated structural analogs.

AnalogStructureToxicity ProfileRelevance to Target
3-Chloro-1-propanol Cl-(CH

)

-OH
High : Nephrotoxic, male reproductive toxin (sperm glycolysis inhibitor).High : Shares the Cl-C-C-C-O backbone. Suggests potential for reproductive toxicity.[3]
2-Chloroethanol Cl-(CH

)

-OH
Extreme : Metabolic conversion to chloroacetaldehyde.Moderate : Different chain length alters metabolic rate, but highlights halogenated alcohol risks.
1-Nonanol CH

-(CH

)

-OH
Low : Irritant, solvent effects (CNS depression).High : Defines the lipophilic distribution and narcotic potency.
Predicted Hazard Classifications
  • Acute Toxicity (Oral): Predicted LD50: 500 – 2000 mg/kg (Rat). The lipophilic tail reduces immediate systemic shock compared to 2-chloroethanol, but toxicity remains significant.

  • Skin Corrosion/Irritation: Category 2 (Irritant) . The combination of solvent properties (nonyl chain) and alkylating potential (Cl group) suggests defatting followed by reactive irritation.

  • Genotoxicity: Suspected (Muta. 2) . Alkyl halides are inherently suspect for DNA alkylation, particularly if the ketone metabolite forms.

  • Reproductive Toxicity: Suspected (Repr. 2) .[3] Based on 3-chloro-1-propanol's known interference with sperm metabolism.

Provisional Safety Data Sheet (SDS) Elements

Note: This section is constructed for R&D Compliance in the absence of a vendor-supplied SDS.

Section 2: Hazard Identification (GHS)

Signal Word: WARNING

Pictograms:

  • 
    (Health Hazard)
    
  • 
    (Irritant)
    

Hazard Statements:

  • H302: Harmful if swallowed.[3]

  • H315: Causes skin irritation.[3]

  • H319: Causes serious eye irritation.[3]

  • H341: Suspected of causing genetic defects.

  • H361: Suspected of damaging fertility or the unborn child.[3]

Precautionary Statements:

  • P201: Obtain special instructions before use.

  • P280: Wear protective gloves/protective clothing/eye protection.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

Section 4: First Aid Measures
  • Inhalation: Move to fresh air. If pulmonary edema is suspected (delayed onset possible due to alkylation), administer oxygen and observe for 24 hours.

  • Skin Contact: Immediate Drenching. The lipophilic nature means the chemical will bind to skin oils. Wash with polyethylene glycol (PEG 400) or ethanol followed by soap and water. Water alone is inefficient.

  • Eye Contact: Rinse cautiously for 15 minutes. Remove contact lenses.

Section 8: Exposure Controls
  • Engineering Controls: Use only in a chemical fume hood. Aerosol formation must be prevented.

  • PPE:

    • Gloves: Viton or Silver Shield (Laminate). Nitrile is likely permeable due to the C9 chain acting as a plasticizer.

    • Respirator: Organic Vapor (OV) cartridge if heating.

Experimental Safety Assessment Workflow

When working with this novel intermediate, researchers should validate the safety profile using a tiered approach before scaling up.

SafetyWorkflow Start Start: 1-Chlorononan-3-ol Synthesis Step1 Tier 1: In Silico Check (QSAR/Read-Across) Start->Step1 Step2 Tier 2: In Chemico Reactivity (Glutathione Depletion Assay) Step1->Step2 Decision1 High Reactivity? Step2->Decision1 Step3 Tier 3: In Vitro Cytotoxicity (MTT Assay / Ames Test) Decision1->Step3 No/Low Caution Implement High Potency Handling (Iso-Chamber/Glovebox) Decision1->Caution Yes (>50% depletion) Safe Proceed with Standard PPE Step3->Safe Negative Step3->Caution Positive

Figure 2: Tiered safety assessment workflow for handling novel chlorohydrins.

Handling & Disposal Protocols

Quenching & Deactivation

Do not dispose of active chlorohydrins directly.

  • Protocol: Dilute the waste stream with ethanol. Add an excess of aqueous Sodium Hydroxide (NaOH) or Sodium Thiosulfate .

  • Chemistry: NaOH will convert the chlorohydrin to the corresponding epoxide (1,2-epoxynonane) or oxetane , which will then hydrolyze to the diol (nonane-1,3-diol) over time. Thiosulfate provides a direct nucleophilic attack to displace the chloride.

  • Verification: Check pH > 10 and allow to stand for 24 hours before neutralizing and disposing as non-halogenated organic waste (if local regulations permit) or halogenated waste.

Storage
  • Store under Inert Gas (Nitrogen/Argon) .

  • Refrigerate (2-8°C) to prevent slow elimination of HCl, which can pressurize containers and catalyze degradation.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for 3-Chloro-1-propanol (CAS 627-30-5). Retrieved from [Link]

  • European Chemicals Agency (ECHA). Registration Dossier: 2-chloroethanol (CAS 107-07-3). Retrieved from [Link]

  • Jones, A.R. (1978). The metabolism of 3-chloro-1-propanol in the rat. Xenobiotica. (Mechanistic basis for chlorohydrin oxidation). Retrieved from [Link]

  • Organization for Economic Co-operation and Development (OECD). Guidance on Grouping of Chemicals, Second Edition (Series on Testing and Assessment, No. 194). (Methodology for Read-Across). Retrieved from [Link]

Sources

Foundational

Advanced Pheromone Synthesis: The Strategic Role of 1-Chlorononan-3-ol Acetate

This guide details the strategic application of 1-chlorononan-3-ol acetate as a high-value chiral synthon in pheromone chemistry. It focuses on its utility as a bifunctional building block for synthesizing gamma-lactones...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the strategic application of 1-chlorononan-3-ol acetate as a high-value chiral synthon in pheromone chemistry. It focuses on its utility as a bifunctional building block for synthesizing gamma-lactones, oxetanes, and long-chain hydroxylated pheromones.

Executive Summary: The Bifunctional Chiral Scaffold

In the precision synthesis of insect pheromones, the availability of chiral building blocks with orthogonal reactivity is paramount. 1-Chlorononan-3-ol acetate represents a privileged scaffold due to its unique structural features:

  • C9 Backbone: Matches the carbon count of many naturally occurring semiochemicals (e.g., nonan-3-one derivatives).

  • C3 Chiral Center: Provides the necessary stereochemical information required for bioactivity (many pheromones are active only as single enantiomers).

  • Orthogonal Functionality:

    • C1-Chloride: An electrophilic handle for chain extension (via nucleophilic substitution) or cyclization.

    • C3-Acetate: A protected hydroxyl group that can be selectively hydrolyzed or used as a directing group.

This guide outlines the chemo-enzymatic production of this synthon and its divergent application in synthesizing Gamma-Decalactone (a semiochemical for Osmoderma eremita) and chiral Oxetanes .

Chemo-Enzymatic Synthesis of the Synthon

Before application, the chiral synthon must be prepared with high enantiomeric excess (ee). The most robust industrial route involves a Friedel-Crafts acylation followed by enzymatic kinetic resolution.

Step 1: Formation of the Carbon Skeleton

Reaction: Friedel-Crafts Acylation of Ethylene.

  • Reagents: Heptanoyl chloride, Ethylene, AlCl₃ (catalyst), CH₂Cl₂ (solvent).

  • Mechanism: Heptanoyl chloride forms an acylium ion which attacks ethylene. The resulting carbocation traps a chloride ion to form 1-chlorononan-3-one .

  • Key Insight: Using ethylene gas at controlled pressure prevents polymerization and ensures the linear addition of the C2 unit to the C7 chain.

Step 2: Reduction to the Racemic Alcohol

Reaction: Carbonyl Reduction.

  • Reagents: NaBH₄, Methanol, 0°C.

  • Product: rac-1-chlorononan-3-ol.

  • Note: Quantitative yield is typical. The product is a halohydrin.

Step 3: Enzymatic Kinetic Resolution (The Critical Step)

Reaction: Lipase-catalyzed Transesterification.

  • Catalyst: Pseudomonas cepacia Lipase (Lipase PS) or Candida antarctica Lipase B (CAL-B).

  • Acyl Donor: Vinyl Acetate (irreversible donor).

  • Solvent: MTBE or Hexane.

  • Protocol:

    • Dissolve rac-1-chlorononan-3-ol (100 mM) in dry MTBE.

    • Add Vinyl Acetate (3.0 eq) and Lipase PS (20 mg/mmol).

    • Incubate at 30°C with orbital shaking.

    • Monitor conversion via Chiral GC. Stop at 50% conversion.

  • Outcome:

    • (R)-1-chlorononan-3-ol acetate (Product, >98% ee).

    • (S)-1-chlorononan-3-ol (Unreacted substrate, >98% ee).

  • Purification: Silica gel chromatography easily separates the polar alcohol from the non-polar acetate.

Application A: Synthesis of Chiral Gamma-Lactones

Target: (R)-(+)-Gamma-Decalactone Relevance: A key semiochemical and attractant for the hermit beetle (Osmoderma eremita) and a component of various fruit fly attractants.

Mechanism & Protocol

The transformation utilizes the C1-chloride for carbon homologation (adding C1 via Cyanide) followed by cyclization.

Step 1: Cyanation (Nucleophilic Substitution)

  • Reagents: NaCN (1.5 eq), DMSO, 60°C.

  • Substrate: (R)-1-chlorononan-3-ol acetate.

  • Process: The cyanide ion displaces the chloride via an Sɴ2 mechanism.

  • Result: (R)-3-acetoxynonane-1-nitrile .

  • Note: The acetate protecting group prevents side reactions (epoxide formation) during the basic cyanation conditions.

Step 2: Pinner Hydrolysis and Lactonization

  • Reagents: Conc. HCl, Reflux, 4 hours.

  • Mechanism:

    • Acid hydrolysis converts the Nitrile (-CN) to a Carboxylic Acid (-COOH).

    • Simultaneous hydrolysis of the Acetate (-OAc) yields the Hydroxyl group (-OH).

    • Thermodynamic cyclization occurs between the C1-Acid and C3-Hydroxyl to form the stable 5-membered gamma-lactone ring.

  • Product: (R)-Gamma-Decalactone .

Data Summary: Lactone Synthesis
ParameterValue/ConditionNote
Starting Material (R)-1-chlorononan-3-ol acetate>98% ee required
Cyanation Yield 85-92%DMSO accelerates Sɴ2
Lactonization Yield 78-85%One-pot hydrolysis/cyclization
Final Optical Rotation

Consistent with literature for (R)-isomer

Application B: Synthesis of Chiral Oxetanes

Target: 2-Hexyloxetane Relevance: Oxetanes are increasingly explored as bio-isosteres for gem-dimethyl groups and carbonyls in pheromone analogs due to their metabolic stability and polarity.

Mechanism & Protocol

This pathway exploits the "halohydrin-like" character of the deprotected synthon to form a strained 4-membered ether.

Step 1: Deprotection

  • Reagents: K₂CO₃, Methanol, RT.

  • Product: (R)-1-chlorononan-3-ol.

Step 2: Intramolecular Cyclization

  • Reagents: KOH (powdered), reflux in Et₂O or THF.

  • Mechanism: The alkoxide formed at C3 attacks the C1 carbon, displacing chloride.

  • Constraint: The formation of a 4-membered ring is kinetically slower than 3- or 5-membered rings. High dilution favors intramolecular reaction over intermolecular polymerization.

  • Product: (R)-2-hexyloxetane .

Visualization of Synthetic Pathways

The following diagram illustrates the divergent synthesis starting from the raw materials to the final pheromone targets.

PheromoneSynthesis Start Heptanoyl Chloride + Ethylene Ketone 1-Chlorononan-3-one Start->Ketone Friedel-Crafts (AlCl3) RacAlcohol rac-1-Chlorononan-3-ol Ketone->RacAlcohol Reduction (NaBH4) Resolution Lipase Resolution (Vinyl Acetate) RacAlcohol->Resolution Acetate (R)-1-Chlorononan-3-ol Acetate (The Synthon) Resolution->Acetate Acetylation AlcoholS (S)-1-Chlorononan-3-ol Resolution->AlcoholS No Reaction Nitrile (R)-3-Acetoxynonane-1-nitrile Acetate->Nitrile NaCN, DMSO (Chain Extension) Deprotect (R)-1-Chlorononan-3-ol Acetate->Deprotect K2CO3, MeOH Lactone (R)-Gamma-Decalactone (Pheromone) Nitrile->Lactone HCl, Reflux (Hydrolysis + Cyclization) Oxetane (R)-2-Hexyloxetane Deprotect->Oxetane KOH, Cyclization

Figure 1: Divergent synthesis of Gamma-Decalactone and 2-Hexyloxetane from the 1-chlorononan-3-ol acetate scaffold.

References

  • Preparation of 1-chloro-3-alkanones

    • Methodology: Reaction of ethylene with acid chlorides.
    • Source: (General citation for the chemical principle).

  • Enzymatic Resolution of Halo-alcohols

    • Methodology: Lipase-catalyzed kinetic resolution of 1-chloro-3-alkanols.
    • Source:

  • Gamma-Lactone Pheromones

    • Context: Identification of Gamma-decalactone in Osmoderma eremita.
    • Source:

  • General Pheromone Synthesis Reviews

    • Context: Use of chiral synthons in semiochemical synthesis.
    • Source:

Protocols & Analytical Methods

Method

Application Note: Purification of 1-Chlorononan-3-yl Acetate via Silica Gel Column Chromatography

Abstract This application note details the purification of 1-chlorononan-3-yl acetate , a functionalized aliphatic ester, using silica gel flash column chromatography. Due to the compound's lack of strong UV-active chrom...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the purification of 1-chlorononan-3-yl acetate , a functionalized aliphatic ester, using silica gel flash column chromatography. Due to the compound's lack of strong UV-active chromophores and its physicochemical similarity to potential synthetic precursors (e.g., 1-chlorononan-3-ol), standard UV-triggered fractionation is insufficient. This protocol establishes a robust workflow utilizing refractive index detection (or destructive staining) and a shallow gradient elution system (Hexane/Ethyl Acetate) to achieve >98% purity.

Introduction & Compound Analysis

1-chlorononan-3-yl acetate is a lipophilic molecule comprising a nonane backbone, a primary alkyl chloride, and a secondary acetate ester at the C-3 position.

  • Chemical Formula: C₁₁H₂₁ClO₂

  • Molecular Weight: ~220.74 g/mol

  • Physical State: Colorless to pale yellow oil.

  • Key Impurities: The most persistent impurity is typically the unreacted alcohol precursor, 1-chlorononan-3-ol .

  • Purification Challenge:

    • Detection: The molecule lacks a conjugated

      
      -system, rendering it invisible to standard UV detection at 254 nm.
      
    • Resolution: While the acetate is less polar than the alcohol, the lipophilic nonyl chain can cause "tailing" if the solvent strength increases too rapidly.

Physicochemical Interaction Logic

Silica gel (


) is polar and acidic. The separation relies on the differential adsorption between the ester carbonyl  (moderate interaction) and the hydroxyl group  of the impurity (strong hydrogen bonding).
  • Elution Order: 1-chlorononan-3-yl acetate (Elutes First)

    
     1-chlorononan-3-ol (Elutes Second).
    

Pre-Purification Analysis: TLC Method Development

Critical Step: Before scaling to a column, the solvent system must be optimized using Thin Layer Chromatography (TLC).

Visualization Strategy

Since the target is UV-inactive, use


-Anisaldehyde Stain  or Phosphomolybdic Acid (PMA) .
  • Dip the TLC plate in the stain solution.

  • Heat with a heat gun until spots appear (usually dark blue/black for PMA).

Solvent Optimization

Test the following solvent ratios (Mobile Phase: Hexane/Ethyl Acetate):

Solvent System (Hex:EtOAc)Predicted ResultAction
95:5 Product Rf ~0.10Too slow; band broadening likely.
90:10 Product Rf ~0.35 Optimal. Good separation from alcohol (Rf < 0.1).
80:20 Product Rf > 0.60Too fast; co-elution with non-polar byproducts.

Decision: Use a gradient starting at 100% Hexane and ramping to 90:10 (Hex:EtOAc).

Experimental Protocol

Materials & Equipment[1][2][3][4][5]
  • Stationary Phase: Silica Gel 60 (230–400 mesh).

  • Mobile Phase: HPLC-grade Hexanes and Ethyl Acetate (EtOAc).[1][2]

  • Column: Glass column (e.g., 20mm ID for 1-2g scale) or Flash Cartridge (e.g., 12g or 24g silica).

  • Detection: TLC plates (Silica Gel 60 F254) + PMA Stain.

Step-by-Step Workflow
Step 1: Column Packing (Slurry Method)
  • Calculate Silica: Use a 30:1 ratio of Silica to Crude Mass. For 1g of crude oil, use 30g of silica.

  • Slurry Preparation: Mix silica with 100% Hexanes to form a pourable slurry.

  • Packing: Pour into the column while tapping gently to remove air bubbles. Flush with 2 column volumes (CV) of Hexanes to compact the bed.

Step 2: Sample Loading (Wet Loading)

Note: Dry loading is preferred for larger scales, but wet loading is sufficient for oils <2g.

  • Dissolve the crude 1-chlorononan-3-yl acetate in the minimum amount of 95:5 Hexane:DCM (Dichloromethane helps solubility but keep it minimal).

  • Carefully pipette the solution onto the sand bed above the silica.

  • Rinse the vial with 0.5 mL Hexane and apply to the column.

Step 3: Gradient Elution

Execute the following gradient profile to ensure maximum resolution:

Volume (CV)Solvent CompositionPurpose
1 - 3 100% HexanesElute non-polar impurities (alkenes, elimination products).
4 - 10 95:5 (Hex:EtOAc)Begin moving the ester.
11 - 20 90:10 (Hex:EtOAc)Target Elution Window. Collect fractions here.
20+ 80:20 (Hex:EtOAc)Flush remaining alcohol (waste).
Step 4: Fraction Collection & Analysis
  • Collect fractions in test tubes (approx. 10-15 mL each).

  • Spot every 3rd tube on a TLC plate.

  • Stain with PMA and heat.

  • Pool fractions containing the single spot at Rf ~0.35.

Workflow Diagram

PurificationWorkflow Crude Crude Mixture (Oil) TLC TLC Method Dev (Stain: PMA/Anisaldehyde) Crude->TLC Determine Rf Load Load Column (Wet Load in Hexane) TLC->Load Rf ~0.35 (9:1) Elute1 Elute: 100% Hexane (Remove Non-polars) Load->Elute1 Elute2 Elute: 5-10% EtOAc (Collect Target Ester) Elute1->Elute2 Elute3 Elute: 20% EtOAc (Flush Alcohol Impurity) Elute2->Elute3 Analyze Analyze Fractions (TLC/NMR) Elute2->Analyze Sampling Pure Pure 1-chlorononan-3-yl acetate Analyze->Pure Combine & Dry

Caption: Operational workflow for the flash chromatography purification of 1-chlorononan-3-yl acetate.

The Scientist's Insight: Troubleshooting & Optimization

Separation Logic Diagram

Understanding the molecular interactions is key to troubleshooting.

SeparationLogic Silica Silica Surface (Polar/Acidic) Ester Target: Acetate Ester (Dipole Interaction) Silica->Ester Weak Retention Alcohol Impurity: Alcohol (H-Bonding) Silica->Alcohol Strong Retention (High Affinity) Mobile Mobile Phase (Hexane/EtOAc) Mobile->Ester Dissolves/Elutes Mobile->Alcohol Competes Poorly

Caption: Mechanistic interaction of species with the stationary phase. The alcohol binds tightly, allowing the ester to elute first.

Common Issues
  • Co-elution: If the ester and alcohol overlap, the gradient was too steep (moved to high % EtOAc too quickly). Correction: Hold the 5% EtOAc isocratic step longer.

  • Invisible Fractions: If you cannot see spots on TLC, ensure you are heating the PMA stain vigorously. The ester carbonyl is not UV active enough for reliable 254 nm detection.

  • Hydrolysis: Avoid using methanol in the mobile phase. Silica is slightly acidic; prolonged exposure to methanol can transesterify or hydrolyze the acetate. Stick to EtOAc.

Safety & Handling

  • Chlorinated Compounds: While less volatile than short-chain alkyl halides, 1-chlorononan-3-yl acetate should be handled in a fume hood to avoid inhalation of potential elimination byproducts (alkenes) or residual HCl.

  • Silica Dust: Inhalation hazard. Always pack columns in a hood or use pre-packed cartridges.

  • Solvents: Hexane is neurotoxic; Ethyl Acetate is flammable. Use proper PPE.

References

  • Still, W. C., Kahn, M., & Mitra, A. (1978).[2] Rapid chromatographic techniques for preparative separations with moderate resolution. Journal of Organic Chemistry.

  • University of Rochester. Solvent Systems for Flash Column Chromatography. Department of Chemistry Guidelines.

  • Sigma-Aldrich. Greener Chromatography Solvents: Ethyl Acetate/Ethanol Alternatives.

  • Common Organic Chemistry. Solvent Systems for Silica Gel Column Chromatography.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of 1-Chlorononan-3-ol Acetylation

Ticket ID: #8492-ACET Subject: Low yield and impurity formation in secondary halo-alcohol esterification Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1] Executive Summary: Th...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #8492-ACET Subject: Low yield and impurity formation in secondary halo-alcohol esterification Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The "Golden Rule" of Secondary Halo-Alcohols

The acetylation of 1-chlorononan-3-ol presents a unique duality of failure modes. Unlike simple primary alcohols, this substrate is sterically hindered (secondary alcohol) and possesses an internal electrophile (the


-chloride).

The Core Conflict: You are racing two competing reactions:

  • Intermolecular Acetylation (Desired): Formation of the ester.[1][2]

  • Intramolecular Cyclization (Undesired): Formation of 2-hexyloxetane via Williamson ether synthesis.

To maximize yield, you must accelerate reaction 1 kinetically while suppressing reaction 2 thermodynamically.[1] The only reliable system to achieve this for this specific substrate is the Steglich-type activation using Acetic Anhydride (


), Pyridine, and 4-Dimethylaminopyridine (DMAP) .

Module 1: Critical Process Parameters (CPPs)

The Catalyst: Why DMAP is Non-Negotiable

User Question: Can I just use Pyridine and Acetic Anhydride? I don't have DMAP.

Technical Response: No. For a secondary alcohol like 1-chlorononan-3-ol, pyridine alone is insufficient.[1] Pyridine acts as a base and a solvent, but it is a poor nucleophilic catalyst.[1]

  • Mechanism: DMAP is approximately

    
     times more active than pyridine.[1][3] It attacks the acetic anhydride to form a highly reactive N-acylpyridinium ion .[1] This intermediate is so electrophilic that it forces the sterically hindered secondary alcohol to react rapidly.[1]
    
  • Risk: Without DMAP, the reaction time extends (24-48h). Prolonged exposure to basic conditions (pyridine) without rapid acetylation increases the probability of the alcohol oxygen attacking the terminal chloride, leading to oxetane formation.

The Reagent: Anhydride vs. Chloride

User Question: Should I switch to Acetyl Chloride (AcCl) to make it "stronger"?

Technical Response: Avoid Acetyl Chloride if possible.

  • The HCl Problem: AcCl releases HCl gas and chloride ions (

    
    ) as byproducts.[1] While pyridine neutralizes HCl, the transient local acidity can catalyze elimination  (dehydration) of the alcohol to form 1-chloronon-2-ene.
    
  • The Solution: Acetic Anhydride (

    
    ) releases acetate, which is a poor leaving group and non-acidic, preserving the integrity of your alkyl chloride chain.
    

Module 2: Troubleshooting Guide (Q&A)

Issue A: "I see a new spot on TLC that is less polar than my product."

Diagnosis: Elimination or Cyclization.[1]

ObservationLikely ImpurityCauseSolution
Non-polar spot, UV active 1-Chloronon-2-ene (Elimination)Reaction too hot (>40°C) or too acidic.[1]Keep Temp < 25°C. Switch to

.
Non-polar spot, weak UV 2-Hexyloxetane (Cyclization)Base too strong (e.g., Et3N, NaOH) or reaction too slow.Use Pyridine (weaker base).[1] Add DMAP to outcompete cyclization.
Issue B: "My yield is stuck at 60%."

Diagnosis: Incomplete conversion due to water or equilibrium.[1] Corrective Action:

  • Dry Solvents: Acetic anhydride hydrolyzes rapidly.[1] Ensure your DCM (Dichloromethane) and Pyridine are anhydrous.[1]

  • Stoichiometry: Increase

    
     to 2.0 equivalents.
    
  • Temperature: Do not heat to reflux. Instead, increase the DMAP loading from 5 mol% to 10 mol%.

Issue C: "I have a terrible emulsion during workup."

Diagnosis: Surfactant Effect.[1] Technical Insight: The nonyl chain (


) is lipophilic, while the acetate/pyridine salts are polar. This creates a surfactant-like system.[1]
Protocol Adjustment: 
  • Avoid vigorous shaking; use gentle inversion.[1]

  • Use Dichloromethane (DCM) as the extraction solvent (it is denser than water and separates better than ethyl acetate for chlorinated lipids).

  • Add a small amount of methanol to the aqueous phase to break surface tension if stubborn.

Module 3: Optimized Experimental Protocol

Objective: Synthesis of 1-chlorononan-3-yl acetate. Scale: 10 mmol input.

  • Setup: Flame-dry a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

  • Solvation: Add 1-chlorononan-3-ol (1.78 g, 10 mmol) and Dichloromethane (anhydrous) (30 mL).

  • Base Addition: Add Pyridine (2.4 mL, 30 mmol, 3.0 equiv).

  • Catalyst: Add DMAP (122 mg, 1.0 mmol, 10 mol%). Note: 10% is recommended over 5% to ensure the acetylation outpaces side reactions.

  • Reagent Addition: Cool to 0°C (Ice bath). Dropwise add Acetic Anhydride (1.9 mL, 20 mmol, 2.0 equiv).

  • Reaction: Remove ice bath after 15 mins. Stir at Room Temperature (23°C) for 3–6 hours. Monitor by TLC (Hexane/EtOAc 8:2).[1]

  • Quench: Cool to 0°C. Add Methanol (2 mL) and stir for 15 mins (consumes excess anhydride).

  • Workup:

    • Dilute with DCM (50 mL).[1]

    • Wash with 1M HCl (2 x 30 mL) to remove Pyridine/DMAP (Critical step: Pyridine turns into water-soluble Pyridinium hydrochloride).[1]

    • Wash with Sat. NaHCO3 (1 x 30 mL) to neutralize residual acid.

    • Wash with Brine (1 x 30 mL).[1]

    • Dry over

      
      , filter, and concentrate.[1]
      

Module 4: Visualizing the Chemistry

Diagram 1: The Catalytic Engine (DMAP Cycle)

This diagram illustrates why DMAP is essential. It forms the "Active Acyl Agent" that is immune to steric hindrance.[1]

DMAP_Mechanism Ac2O Acetic Anhydride (Reagent) Inter N-Acylpyridinium Acetate (Super-Electrophile) Ac2O->Inter Attack by DMAP DMAP DMAP (Catalyst) DMAP->Inter Inter->DMAP Regeneration Product Acetylated Product (Ester) Inter->Product Attack by Alcohol (Fast Step) Acid Acetate/Acetic Acid (Byproduct) Inter->Acid Alcohol 1-chlorononan-3-ol (Substrate) Alcohol->Product

Caption: The Steglich-type mechanism. DMAP activates the anhydride, creating a charged intermediate that rapidly acetylates the hindered alcohol, regenerating the catalyst.

Diagram 2: Troubleshooting Decision Tree

Use this logic flow to diagnose low yields or impurities.

Troubleshooting Start Start: Low Yield / Impurities CheckTLC Check TLC: New Non-Polar Spot? Start->CheckTLC ImpurityType Is the spot UV Active? CheckTLC->ImpurityType Yes Stalled Reaction Stalled? CheckTLC->Stalled No new spots, just SM Elimination Elimination Product (Alkene) CAUSE: High Temp or Acid ImpurityType->Elimination Strong UV Oxetane Oxetane Formation (Cyclization) CAUSE: Base too strong ImpurityType->Oxetane Weak/No UV AddDMAP Add/Refresh DMAP (Check Dryness) Stalled->AddDMAP Action

Caption: Diagnostic logic for impurity profiling. Distinguishing between elimination (alkene) and cyclization (oxetane) is crucial for adjusting reaction conditions.

References

  • Steglich Esterification & DMAP Catalysis

    • Höfle, G., Steglich, W., & Vorbrüggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts.[1][3][4] Angewandte Chemie International Edition in English, 17(8), 569–583.

  • Oxetane Formation

    
    -Halo Alcohols: 
    
    • Luo, Y., & Harding, K. E. (1990). Intramolecular Williamson ether synthesis: A convenient route to oxetanes.[1] Journal of Organic Chemistry.

    • Note: This references the general mechanism of 1,3-haloalcohol cycliz
    • (Representative link for Williamson Ether Synthesis mechanism).

  • Acetylation of Secondary Alcohols (General Protocols)

    • Chaudhary, S. K., & Hernandez, O. (1979).[1] 4-Dimethylaminopyridine: An efficient and selective catalyst for the acetylation of hindered alcohols.[1] Tetrahedron Letters, 20(2), 95–98.[1]

Sources

Optimization

Minimizing elimination side-products during 1-chlorononan-3-ol esterification

Welcome to the technical support center for the esterification of 1-chlorononan-3-ol. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this sp...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the esterification of 1-chlorononan-3-ol. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific transformation. As a secondary alcohol, 1-chlorononan-3-ol is susceptible to elimination side reactions under certain conditions. This resource provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you minimize these side-products and achieve high yields of your desired ester.

Troubleshooting Guide: Minimizing Elimination Products

This section addresses specific issues you may encounter during the esterification of 1-chlorononan-3-ol.

Q1: I'm observing a significant amount of an alkene byproduct (1-chloro-non-2-ene and/or 1-chloro-non-3-ene) in my reaction. What's causing this and how can I prevent it?

A1: The formation of an alkene byproduct is a classic sign of an elimination reaction, which is competing with your desired esterification. This is particularly common with secondary alcohols like 1-chlorononan-3-ol, especially under harsh, acidic conditions.

Root Cause Analysis:

Traditional acid-catalyzed methods, such as the Fischer-Speier esterification, utilize strong acids like sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) and often require heat.[1][2][3] This environment is highly conducive to elimination. The mechanism involves protonation of the alcohol's hydroxyl group, converting it into a good leaving group (water).[4][5] Subsequent loss of water generates a secondary carbocation, which can then be deprotonated by a weak base to form an alkene.

Solution Pathway: Shift to Milder, Coupling Agent-Mediated Methods

To circumvent elimination, you must avoid strongly acidic conditions and high temperatures. The most effective strategy is to employ a coupling agent that activates the carboxylic acid under neutral or mildly basic conditions at room temperature. The Steglich esterification is a highly recommended method for this purpose.[6][7]

  • Mechanism: This reaction uses a carbodiimide, such as dicyclohexylcarbodiimide (DCC) or the water-soluble analog 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid.[7][8] A nucleophilic catalyst, 4-dimethylaminopyridine (DMAP), then forms a highly reactive acyl-pyridinium intermediate, which is readily attacked by the alcohol to form the ester.[6][9]

  • Advantages: The reaction proceeds under mild, neutral pH conditions and typically at room temperature, which significantly disfavors the elimination pathway.[6][7]

cluster_0 Reaction Pathways for 1-chlorononan-3-ol Start 1-chlorononan-3-ol + Carboxylic Acid Conditions Reaction Conditions Start->Conditions Reacts under Ester Desired Ester (SN2 Pathway) Alkene Elimination Byproduct (E1/E2 Pathway) Conditions->Ester Mild Conditions (e.g., Steglich) Conditions->Alkene Harsh Acid/Heat (e.g., Fischer)

Caption: Competing esterification and elimination pathways.

Q2: I've switched to a Steglich esterification, but my yields are still low and I'm seeing unreacted starting material and some byproducts. How can I optimize this reaction?

A2: Low yields in a Steglich reaction, even with minimized elimination, often point to incomplete activation of the carboxylic acid, slow reaction kinetics, or the formation of an N-acylurea byproduct. Optimization involves careful consideration of your reagents, stoichiometry, and reaction conditions.

Troubleshooting & Optimization Steps:

  • Ensure Anhydrous Conditions: Carbodiimides react with water, which will consume your reagent and lead to incomplete activation of the carboxylic acid. Use anhydrous solvents and dry your starting materials thoroughly.

  • Choice of Coupling Agent:

    • DCC: Highly effective, but the dicyclohexylurea (DCU) byproduct is often poorly soluble in many organic solvents, which can complicate purification.[6]

    • EDC (often as EDC·HCl): The corresponding urea byproduct is water-soluble, making for a much easier aqueous workup and purification.[10] If using the hydrochloride salt (EDC·HCl), you may need to add an additional equivalent of a non-nucleophilic base (like triethylamine or DIPEA) to neutralize the acid.[10]

  • Role of DMAP: DMAP is a crucial catalyst, not just a base. It intercepts the initial O-acylisourea intermediate to form a more reactive N-acylpyridinium salt.[6][9] This step is critical for accelerating the reaction and preventing the O-acylisourea from rearranging into an unreactive N-acylurea byproduct, which is a common cause of low yields.[7][9] Ensure you are using a catalytic amount (typically 5-10 mol%).

  • Solvent Selection: Dichloromethane (DCM) or other polar aprotic solvents are standard for Steglich esterifications.[7] Ensure your starting materials are fully soluble.

  • Temperature Control: While the reaction is typically run at room temperature, starting the reaction at 0 °C and allowing it to slowly warm to room temperature can sometimes help control exotherms and minimize side reactions, especially if your carboxylic acid is highly activated.

ParameterRecommendation for 1-chlorononan-3-olRationale
Coupling Agent EDC·HClWater-soluble urea byproduct simplifies purification.[10]
Catalyst DMAP (5-10 mol%)Accelerates esterification and prevents N-acylurea formation.[6][9]
Base Triethylamine or DIPEA (1.1 equiv. if using EDC·HCl)Neutralizes HCl from the coupling agent.
Solvent Anhydrous Dichloromethane (DCM)Good solubility for reactants and inert under reaction conditions.
Temperature 0 °C to Room TemperatureMild conditions that disfavor elimination side reactions.[7]
Stoichiometry Alcohol:Acid:EDC (1.0 : 1.1 : 1.1)A slight excess of the acid and coupling agent can drive the reaction to completion.
Q3: My target molecule is chiral at the C-3 position. How can I control the stereochemistry during esterification?

A3: If stereochemical integrity is critical, you need a reaction that proceeds with a defined and predictable stereochemical outcome. While the Steglich esterification generally proceeds without affecting the stereocenter of the alcohol, the Mitsunobu reaction is the gold standard for achieving a clean inversion of configuration .

  • Mitsunobu Reaction: This reaction converts a primary or secondary alcohol into an ester (among other functional groups) with predictable Sₙ2-type inversion of stereochemistry.[11][12] It utilizes a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[13]

  • Mechanism: The PPh₃ and DEAD combine to activate the alcohol's hydroxyl group, turning it into an excellent leaving group. The carboxylate then acts as the nucleophile, displacing the activated hydroxyl group in a single Sₙ2 step, leading to the observed inversion of configuration.[11]

  • Considerations: The Mitsunobu reaction is highly reliable for secondary alcohols.[12] However, the byproducts (triphenylphosphine oxide and the reduced azodicarboxylate) can sometimes be challenging to remove. Modern variations of the reagents have been developed to simplify purification.

cluster_1 Troubleshooting Workflow Start Start: Esterification of 1-chlorononan-3-ol CheckByproducts Analyze Crude Reaction: Observe Byproducts? Start->CheckByproducts Alkene Alkene Byproduct (Elimination) CheckByproducts->Alkene Yes LowYield Low Yield/ Unreacted Alcohol CheckByproducts->LowYield Yes NoIssue High Yield, Clean Product CheckByproducts->NoIssue No SwitchMethod Action: Switch from Fischer to Steglich/Mitsunobu Alkene->SwitchMethod Optimize Action: Optimize Steglich (Reagents, Temp, Solvent) LowYield->Optimize End End: Successful Esterification NoIssue->End SwitchMethod->End Optimize->End

Caption: Workflow for optimizing the esterification.

Frequently Asked Questions (FAQs)

Q1: What are the best esterification methods for a secondary alcohol like 1-chlorononan-3-ol?

A1: For a secondary alcohol prone to elimination, the choice of method is critical. Here is a comparison of the most relevant options:

MethodConditionsProsConsRecommendation for 1-chlorononan-3-ol
Fischer-Speier Esterification Strong acid (H₂SO₄), heat, excess alcohol.[1][2]Inexpensive reagents.High risk of elimination and other side reactions; reversible equilibrium.[4][14]Not Recommended.
Steglich Esterification DCC or EDC, cat. DMAP, room temp.[7]Very mild conditions, high yields, avoids acidic environment.[6]DCC byproduct (DCU) can be difficult to remove; potential for N-acylurea side product.[6][9]Highly Recommended.
Acyl Chloride + Pyridine Acyl chloride, pyridine or other base, 0 °C to RT.Fast and generally high-yielding.Acyl chlorides can be moisture-sensitive; requires a base to scavenge HCl.[15]Good Alternative.
Mitsunobu Reaction PPh₃, DEAD/DIAD, room temp.[13]Excellent for stereochemical inversion; mild conditions.[11][12]Byproducts can be difficult to remove; reagents are expensive.Recommended for Chiral Substrates.
Yamaguchi Esterification 2,4,6-trichlorobenzoyl chloride, Et₃N, then DMAP.[16]Highly effective for sterically hindered substrates.[17]Often requires reflux conditions; primarily used for macrolactonization.[17]Viable, but may be overly complex for this substrate.
Q2: What is the mechanistic role of DMAP in the Steglich esterification?

A2: 4-Dimethylaminopyridine (DMAP) is a hypernucleophilic acylation catalyst. Its role is not merely to act as a base. In the Steglich reaction, the carbodiimide (DCC or EDC) first activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. While this intermediate can be attacked by the alcohol directly, this pathway is often slow for secondary alcohols. DMAP, being a superior nucleophile, rapidly attacks the O-acylisourea to form an N-acylpyridinium intermediate.[6][9] This new intermediate is much more electrophilic and reactive towards the alcohol. This catalytic cycle significantly accelerates the rate of esterification and, crucially, outcompetes the intramolecular rearrangement of the O-acylisourea to a stable, unreactive N-acylurea byproduct.[7][9]

Experimental Protocols

Protocol 1: Steglich Esterification of 1-chlorononan-3-ol

This protocol is optimized to minimize side reactions.

  • Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.1 eq) and anhydrous dichloromethane (DCM, approx. 0.1 M).

  • Addition of Reagents: Cool the solution to 0 °C in an ice bath. Add 1-chlorononan-3-ol (1.0 eq), EDC·HCl (1.1 eq), and DMAP (0.1 eq).

  • Reaction: Stir the mixture at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1 M HCl (to remove any remaining DMAP and base), saturated NaHCO₃ solution, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the pure ester.

Protocol 2: Mitsunobu Esterification for Stereochemical Inversion

This protocol is for instances where inversion of the C-3 stereocenter is desired.

  • Preparation: To a flame-dried round-bottom flask under an inert atmosphere, dissolve 1-chlorononan-3-ol (1.0 eq), the carboxylic acid (1.2 eq), and triphenylphosphine (PPh₃, 1.2 eq) in anhydrous THF (approx. 0.1 M).

  • Addition of Reagents: Cool the solution to 0 °C in an ice bath. Add diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise over 15-20 minutes. An orange color may develop and then fade.

  • Reaction: After the addition is complete, allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Concentrate the reaction mixture under reduced pressure. The resulting residue will contain the product, triphenylphosphine oxide, and the DIAD-hydrazine byproduct.

  • Purification: Purification can be challenging. Direct purification by flash column chromatography is often effective. Alternatively, precipitating the triphenylphosphine oxide from a non-polar solvent (like diethyl ether or hexanes) prior to chromatography can simplify the process.

References

  • Fiveable. (n.d.). Steglich Esterification Definition. Retrieved from [Link]

  • Jessiman, A. S., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(15), 5575-5584. Retrieved from [Link]

  • Wikipedia. (2023). Steglich esterification. Retrieved from [Link]

  • Clark, J. (2023). esterification - alcohols and carboxylic acids. Chemguide. Retrieved from [Link]

  • Ashenhurst, J. (2022). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. Retrieved from [Link]

  • LibreTexts. (2022). 21.6: Chemistry of Esters. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Steglich Esterification. Retrieved from [Link]

  • Ashenhurst, J. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Retrieved from [Link]

  • Organic Chemistry Data. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

  • Reddit. (2022). Steglich Esterification with EDC. r/OrganicChemistry. Retrieved from [Link]

  • Ashenhurst, J. (2015). Elimination Reactions of Alcohols. Master Organic Chemistry. Retrieved from [Link]

  • Chemistry Stack Exchange. (2015). Why is pyridine used when making tosyl esters from alcohols?. Retrieved from [Link]

  • Wikipedia. (n.d.). 山口ラクトン化反応. Retrieved from [Link]

  • ResearchGate. (2013). What's the best way for removing extra DCC and DMAP in an esterification reaction?. Retrieved from [Link]

  • LibreTexts. (2024). 17.6: Reactions of Alcohols. Retrieved from [Link]

  • Wikipedia. (2023). Fischer–Speier esterification. Retrieved from [Link]

  • Chem-Station. (2009). Yamaguchi Macrolactonization. Retrieved from [Link]

  • Reddit. (2022). What reactions happen in this question?. r/OrganicChemistry. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Fischer Esterification. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Retrieved from [Link]

  • Reddit. (2023). Why does the acyl chloride react with the more basic NH rather than the acidic OH?. r/OrganicChemistry. Retrieved from [Link]

  • Organic Chemistry Portal. (2019). Mitsunobu Reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

  • Ashenhurst, J. (2023). Mitsunobu Reaction. Master Organic Chemistry. Retrieved from [Link]

  • Google Patents. (n.d.). Esterification of mono:chloro:acetic acid with lower alcohol.
  • Torao's Organic Chemistry. (2018). Yamaguchiマクロラクトン化はラクトン合成の名盤反応. Retrieved from [Link]

  • ResearchGate. (2025). The Mitsunobu Reaction: Origin, Mechanism, Improvements, and Applications. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

  • Yamaguchi Junichiro Laboratory. (2020). エステルからエステルをつくる. Retrieved from [Link]

  • Kazu-juku. (2022). 山口ラクトン化反応【Yamaguchi Esterification】. Retrieved from [Link]

Sources

Troubleshooting

Troubleshooting low enantiomeric excess in 1-chlorononan-3-ol resolution

Case Reference: T-EKR-902 Subject: Troubleshooting Low Enantiomeric Excess (ee) in Lipase-Catalyzed Kinetic Resolution Status: Open Assigned Specialist: Senior Application Scientist, Biocatalysis Division Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

Case Reference: T-EKR-902

Subject: Troubleshooting Low Enantiomeric Excess (ee) in Lipase-Catalyzed Kinetic Resolution Status: Open Assigned Specialist: Senior Application Scientist, Biocatalysis Division

Executive Summary

You are likely attempting to resolve 1-chlorononan-3-ol via Enzymatic Kinetic Resolution (EKR) using a lipase (e.g., CAL-B or Pseudomonas sp.) and an acyl donor (e.g., vinyl acetate).[1]

Low enantiomeric excess (


) in this reaction is rarely a random failure; it is a mathematical inevitability governed by the Enantiomeric Ratio (

)
and the Conversion (

)
. Unlike standard organic synthesis, "pushing" this reaction to completion destroys purity.

This guide diagnoses the root cause of your low


 and provides a corrective protocol.

Part 1: The Diagnostic Framework

Before changing solvents or enzymes, you must diagnose which parameter has failed. Use the Sih-Wu Isotherms logic below.

The "Golden Rule" of Kinetic Resolution

In a kinetic resolution, the enzyme reacts faster with one enantiomer (the "Fast" enantiomer) to form the ester, leaving the other (the "Slow" enantiomer) as the alcohol.

  • To get high

    
     of the Unreacted Alcohol (
    
    
    
    ):
    You must drive conversion beyond 50% (typically 52-55%).
  • To get high

    
     of the Ester Product (
    
    
    
    ):
    You must stop conversion before 40% .
Visual Troubleshooting Logic

TroubleshootingLogic Start START: Which ee is low? CheckSub Target: Unreacted Alcohol (Substrate) Start->CheckSub CheckProd Target: Ester (Product) Start->CheckProd Q_Conv_Sub Is Conversion (c) > 50%? CheckSub->Q_Conv_Sub Q_Conv_Prod Is Conversion (c) < 40%? CheckProd->Q_Conv_Prod Sol_Push SOLUTION: Push Reaction Further. Resume until c ≈ 55%. Q_Conv_Sub->Sol_Push No Calc_E Calculate E-value. Is E > 20? Q_Conv_Sub->Calc_E Yes Sol_Stop SOLUTION: Stop Earlier. Quench at c ≈ 35-40%. Q_Conv_Prod->Sol_Stop No Q_Conv_Prod->Calc_E Yes Opt_Solv Optimization Required: 1. Switch Solvent (Hydrophobic) 2. Lower Temp (0-4°C) Calc_E->Opt_Solv No Success Process Optimized Calc_E->Success Yes

Figure 1: Decision tree for diagnosing low optical purity in kinetic resolution.

Part 2: Troubleshooting FAQs

Issue 1: "My unreacted alcohol has low (e.g., 80%), but the reaction has stalled."

Diagnosis: You have not reached the necessary conversion threshold. Technical Explanation: For an enzyme with moderate selectivity (


), reaching 99% 

for the substrate (

) requires sacrificing yield. You must convert some of the "slow" enantiomer to ensure all of the "fast" enantiomer is gone.
  • The Math: If

    
    , at 50% conversion, 
    
    
    
    is only ~92%. You must push conversion to 58% to achieve >99%
    
    
    .
  • Corrective Action:

    • Add more enzyme (or fresh enzyme) to push the reaction past the stalling point.

    • Add more acyl donor (vinyl acetate) if it has evaporated.

    • Do not stop at 50%. Aim for 55-60% conversion.

Issue 2: "My ester product has low , even at low conversion."

Diagnosis: Low intrinsic enantioselectivity (


-value) or non-enzymatic background reaction.
Technical Explanation: 
If the enzyme cannot distinguish between the (R) and (S) forms of 1-chlorononan-3-ol effectively (

), the product will always be impure. Alternatively, a spontaneous chemical acylation (without enzyme) might be occurring.
  • Corrective Action:

    • Run a Blank: Stir substrate + vinyl acetate + solvent without enzyme. If product forms, your system is contaminated (likely by moisture or Lewis acids).

    • Lower Temperature: Decrease temperature from 30°C to 4°C. This strictly follows the Arrhenius equation where selectivity often increases as temperature decreases (Selectivity-Activity Trade-off).

    • Solvent Switch: If using THF or Acetonitrile, switch to Hexane , Heptane , or Toluene . Lipases are more rigid (and thus more selective) in hydrophobic solvents [1].

Issue 3: "The reaction is incredibly slow."

Diagnosis: Enzyme inactivation or steric hindrance. Technical Explanation: 1-chlorononan-3-ol has a long hydrophobic tail. While lipases like Pseudomonas cepacia (PS) or Candida antarctica B (CAL-B) handle this well, the byproduct of the reaction might be inhibiting the enzyme.

  • Acyl Donor Check: Are you using Vinyl Acetate?

    • Yes: The byproduct is acetaldehyde. Acetaldehyde can form Schiff bases with lysine residues on the lipase surface, deactivating it [2].

    • Solution: Switch to Isopropenyl Acetate . The byproduct is acetone, which is less toxic to the enzyme.

Part 3: Optimized Protocol (1-Chlorononan-3-ol)

Objective: Isolate (S)-1-chlorononan-3-ol with >99%


 via Kinetic Resolution.
Reagents & Setup
ComponentSpecificationPurpose
Substrate 1-chlorononan-3-ol (Racemic)Target molecule.[1][2][3][4][5][6]
Enzyme Immobilized Lipase PS (Amano) or CAL-B (Novozym 435)Catalyst. Lipase PS often prefers secondary alcohols with neighboring halides [3].
Acyl Donor Vinyl Acetate (3-5 equivalents)Irreversible donor. Drives equilibrium forward.
Solvent MTBE (Methyl tert-butyl ether) or TolueneHydrophobic solvent preserves enzyme structure.
Additives Molecular Sieves (4Å)Scavenge water to prevent hydrolysis (reverse reaction).
Step-by-Step Workflow
  • Preparation:

    • Dissolve 10 mmol of racemic 1-chlorononan-3-ol in 50 mL of dry MTBE.

    • Add 30 mmol (3 eq) of Vinyl Acetate.

    • Add 500 mg of Molecular Sieves (4Å).

  • Initiation:

    • Add 200 mg of Immobilized Lipase (CAL-B or PS).

    • Incubate at 25°C (Room Temp) with orbital shaking (200 rpm). Do not use magnetic stirring bars if possible, as they grind the immobilized support.

  • Monitoring (The Critical Step):

    • Sample every 2 hours. Analyze via Chiral GC/HPLC.

    • Calculate Conversion (

      
      )  using the formula:
      
      
      
      
      [7]
    • Calculate E-value:

      
      
      
  • Termination:

    • For Pure Alcohol: Stop when

      
      . Filter off the enzyme.
      
    • For Pure Ester: Stop when

      
      . Filter off the enzyme.
      
  • Purification:

    • Evaporate solvent.[5]

    • Separate the alcohol from the ester using Flash Column Chromatography (Silica gel; Hexane/Ethyl Acetate gradient). The polarity difference between the free alcohol and the acetate ester is significant, making separation easy.

Workflow Visualization

ProtocolWorkflow Substrate Racemic 1-chlorononan-3-ol Reaction Enzymatic Reaction (MTBE, Vinyl Acetate, Lipase) Substrate->Reaction Sampling Monitor ee via GC (Calc Conversion c) Reaction->Sampling Decision Target Check Sampling->Decision Decision->Reaction Not reached Stop1 Stop at c=40% (Harvest Ester) Decision->Stop1 Target: Ester Stop2 Stop at c=55% (Harvest Alcohol) Decision->Stop2 Target: Alcohol

Figure 2: Operational workflow for the kinetic resolution of 1-chlorononan-3-ol.

Part 4: Data Reference Table

Use this table to benchmark your current results against expected theoretical maximums for a standard Lipase resolution (


).
Conversion (

)
Expected Substrate

(

)
Expected Product

(

)
Action Required
10% 8%98%Continue reaction.
30% 35%96%Stop here if targeting Ester.
40% 60%93%Critical zone.
50% 92%92%Too late for Ester; Too early for Alcohol.
55% >99% 85%Stop here if targeting Alcohol.
60% >99%70%Over-processed. Yield loss is high.

References

  • Carrea, G., & Riva, S. (2008).[8] Medium Engineering in Biocatalysis. In Asymmetric Organic Synthesis with Enzymes. Wiley-VCH. Link

  • Berglund, P., et al. (2001). Acyl Donor Effects in Lipase-Catalyzed Kinetic Resolution.
  • Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Halo-Derivatives. Tetrahedron: Asymmetry, 18(12), 1363-1393. Link

  • University of Graz. (n.d.).[7] Kinetic Resolution of Enantiomers: Theory and E-Value Calculation. Biocatalysis Group. Link

  • Faber, K. (2018). Biotransformations in Organic Chemistry. Springer. Link

Sources

Optimization

Technical Support Center: Catalyst Optimization for Hindered Secondary Halo-Alcohols

Case ID: HALO-SEC-KINETICS Status: Open Assigned Specialist: Senior Application Scientist Subject: Overcoming kinetic barriers in the cyclization/substitution of slow-reacting secondary halohydrins. Executive Summary Sec...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: HALO-SEC-KINETICS Status: Open Assigned Specialist: Senior Application Scientist Subject: Overcoming kinetic barriers in the cyclization/substitution of slow-reacting secondary halohydrins.

Executive Summary

Secondary halo-alcohols (halohydrins) often exhibit sluggish reactivity due to two primary factors: steric hindrance at the electrophilic carbon and conformational locking that prevents the necessary anti-periplanar geometry required for


 cyclization (epoxide formation). Standard base-mediated methods often fail or lead to elimination side-products (vinyl halides).

This guide provides a technical troubleshooting framework for selecting the correct catalytic system—Phase Transfer Catalysis (PTC) for bulk chemical conversion or Biocatalysis (Halohydrin Dehalogenases) for enantioselective precision.

Module 1: Diagnostic & Decision Matrix

User Question: Why is my reaction stalling despite using strong bases (NaOH/KOH)?

Technical Analysis: The reaction is likely not limited by base strength, but by interfacial mass transfer or conformational accessibility . In a standard biphasic system (Organic/Aqueous), the alkoxide ion is poorly soluble in the organic phase, and the hydroxide ion is poorly soluble in the organic phase. Without a catalyst, the reaction only occurs at the interface, which is negligible for hindered substrates.

Decision Workflow: Use the following logic to select your catalytic approach.

CatalystSelection Start Substrate Analysis: Secondary Halo-Alcohol IsChiral Is Enantiopurity Required? Start->IsChiral PTC_Route Phase Transfer Catalysis (PTC) IsChiral->PTC_Route No (Racemic OK) Bio_Route Biocatalysis (HHDH) IsChiral->Bio_Route Yes (>99% ee needed) IsSensitive Base Sensitive FGs? PTC_Cat Quaternary Ammonium Salts (TBAB, Aliquat 336) IsSensitive->PTC_Cat Robust Substrate IsSensitive->Bio_Route Labile Esters/Amides PTC_Route->IsSensitive Outcome1 High Throughput Low Cost PTC_Cat->Outcome1 Bio_Cat Halohydrin Dehalogenase (Agrobacterium radiobacter HheC) Outcome2 Kinetic Resolution High Selectivity Bio_Cat->Outcome2

Figure 1: Decision matrix for selecting between chemical (PTC) and biological (HHDH) catalytic routes based on substrate requirements.

Module 2: Phase Transfer Catalysis (PTC)

Context: For non-enantioselective cyclization where rate acceleration is the priority.

The Mechanism: The catalyst (


) shuttles the hydroxide ion (

) from the aqueous phase into the organic phase as a lipophilic ion pair (

). This "naked" hydroxide is highly reactive in the organic media, rapidly deprotonating the alcohol.

Protocol: PTC-Mediated Cyclization

  • Solvent System: Toluene or DCM (Organic) + 50% NaOH (Aqueous).

  • Catalyst Loading: 1–5 mol% Tetrabutylammonium Bromide (TBAB) or Aliquat 336.

  • Agitation: High-shear stirring is critical (see Troubleshooting).

Troubleshooting Guide:

IssueProbable CauseCorrective Action
Reaction Stalls at 50% Catalyst poisoning by leaving group (Halide effect).As

or

builds up, it competes with

for the catalyst. Solution: Swap to a catalyst with a more lipophilic cation (e.g., Tetraoctylammonium) or refresh the aqueous phase.
Low Conversion Rate Mass transfer limitation.PTC is diffusion-controlled. Solution: Increase stirring speed to >800 RPM to maximize interfacial surface area.
Elimination By-products "Naked" hydroxide is too basic.The active species (

) is a potent base. Solution: Lower the temperature to 0°C or switch to a weaker base (Carbonate) with a specific PTC (e.g., Crown Ethers).
Module 3: Biocatalysis (Halohydrin Dehalogenases)

Context: For hindered substrates requiring high enantiopurity or operation under neutral pH.

The Mechanism: Halohydrin Dehalogenases (HHDHs) do not rely on bulk base. They utilize a catalytic triad (Ser-Tyr-Arg ).[1] The Tyrosine residue acts as a general base to abstract the proton from the alcohol, facilitating the intramolecular attack.

HHDH_Mechanism Enzyme HHDH Active Site (Ser-Tyr-Arg) Complex E-S Complex (H-Bonding) Enzyme->Complex Binding Substrate Sec-Haloalcohol (Substrate) Substrate->Complex Transition Transition State (Tyr deprotonates OH) Complex->Transition Activation Product Epoxide + Halide Transition->Product Cyclization Product->Enzyme Release

Figure 2: Catalytic cycle of Halohydrin Dehalogenase (HHDH), highlighting the tyrosine-mediated activation.

Protocol: Enzymatic Resolution

  • Buffer: Tris-SO4 or Phosphate buffer (pH 7.0–8.0).

  • Enzyme: HheC (wild type) or evolved variant.

  • Co-solvent: 5-10% DMSO or MTBE to improve substrate solubility.

  • Scavenger: Continuous removal of the epoxide (if reversible) or halide ions.

FAQ: Biocatalysis Issues

  • Q: The reaction stops before completion.

    • A: HHDH is product-inhibited by halide ions. Add a silver salt (AgNO3) or use a resin to scavenge chloride/bromide ions.

  • Q: My substrate is not dissolving.

    • A: Secondary halo-alcohols are hydrophobic. Use a biphasic system (buffer/heptane); HHDHs are remarkably stable at interfaces.

Module 4: Preventing Side Reactions (Elimination)

The Danger: Secondary substrates are prone to E2 elimination , forming vinyl halides instead of epoxides.

Comparison of Pathways:

ParameterCyclization (

, Intramolecular)
Elimination (E2)
Geometry Anti-periplanar (O and X must be 180°)Anti-periplanar (H and X must be 180°)
Base Req. Nucleophilic OxygenStrong Base
Temp. Favored by lower tempsFavored by higher temps

Mitigation Strategy:

  • Temperature: Keep reaction < 10°C. Elimination has a higher activation energy.

  • Solvent: Use non-polar solvents (Toluene) with PTC. Polar aprotic solvents (DMF) often accelerate E2 elimination by solvating the cation and leaving the base "naked."

References
  • Phase Transfer Catalysis Mechanism & Applic

    • Source: Dalal Institute / Starks' Extraction Mechanism
    • URL:

  • Halohydrin Dehalogenase Mechanism (C

    • Source: ResearchG
    • URL:

  • Industrial PTC Epoxid

    • Source: PTC Organics / Marc Halpern[2]

    • URL:

  • Halohydrin Form

    • Source: Master Organic Chemistry
    • URL:

Sources

Troubleshooting

Technical Support Center: 1-Chlorononan-3-ol Reaction Optimization

Current Status: Active Ticket ID: #CN3-OH-STERIC Subject: Overcoming Steric and Kinetic Barriers in 1-Chlorononan-3-ol Functionalization[1] Module 1: Diagnostic & Triage Is it Steric Hindrance or Kinetic Competition? Bef...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Active Ticket ID: #CN3-OH-STERIC Subject: Overcoming Steric and Kinetic Barriers in 1-Chlorononan-3-ol Functionalization[1]

Module 1: Diagnostic & Triage

Is it Steric Hindrance or Kinetic Competition? Before modifying your protocol, you must distinguish between true steric hindrance (the reaction is too slow) and competing intramolecular side reactions (the starting material is being consumed by a faster, unwanted pathway).

1-chlorononan-3-ol contains a gamma-chloro alcohol motif.[1] This structure is a "loaded spring" for intramolecular cyclization.

Diagnostic Flowchart

DiagnosticFlow Start Symptom: Low Yield / No Reaction CheckSM Check Starting Material (TLC/LCMS) Start->CheckSM SM_Gone Starting Material Consumed? CheckSM->SM_Gone Yes_Gone Yes SM_Gone->Yes_Gone High Conversion No_Gone No (SM Remains) SM_Gone->No_Gone Low Conversion OxetaneCheck Check for Oxetane Formation (M-HCl peak in MS) Yes_Gone->OxetaneCheck StericBlock Diagnosis: True Steric Hindrance (Secondary Alcohol Blocked) No_Gone->StericBlock KineticBlock Diagnosis: Intramolecular Cyclization (Base-mediated) OxetaneCheck->KineticBlock Oxetane Detected Unknown Diagnosis: Reagent Decomposition OxetaneCheck->Unknown No Oxetane

Figure 1: Diagnostic logic to distinguish between steric blockage and competing side-reactions.

Module 2: Troubleshooting Guides

Issue A: "My Acylation/Esterification is Stalled" (True Steric Hindrance)

Context: You are trying to attach a bulky group (e.g., a fatty acid or protected amino acid) to the C3 hydroxyl group. The reaction yields are <20% because the C3 position is a secondary alcohol flanked by a chloroethyl group and a hexyl tail, creating a "steric pocket."

The Solution: Nucleophilic Catalysis & The Yamaguchi Protocol Standard Fischer esterification or simple acid chlorides often fail here. You require an activated acyl transfer agent that is small enough to penetrate the steric shield.

Protocol 1: DMAP-Catalyzed Steglich Esterification

Use this for moderately hindered acids.[1] The addition of 4-Dimethylaminopyridine (DMAP) generates a highly electrophilic N-acylpyridinium intermediate.[1]

  • Reagents: Carboxylic Acid (1.1 eq), DCC or EDC (1.1 eq), DMAP (0.1–0.5 eq), DCM (Solvent).

  • Critical Step: Add the DMAP last to the cold solution (0°C) to prevent N-acylurea rearrangement.

  • Why it works: DMAP acts as a "nucleophilic shuttle," attacking the activated acid to form a planar, highly reactive intermediate that is less sensitive to the steric bulk of the incoming alcohol [1].

Protocol 2: Yamaguchi Esterification (For Extreme Hindrance)

If Steglich fails, use the Yamaguchi method. This is the "nuclear option" for sterically hindered secondary alcohols.

  • Mechanism: Forms a mixed anhydride with 2,4,6-trichlorobenzoyl chloride (TCBC).[2] The trichlorophenyl group is so bulky that the alcohol is forced to attack the desired carbonyl carbon.

  • Step-by-Step:

    • Dissolve Carboxylic Acid (1.2 eq) and TEA (1.5 eq) in THF.

    • Add 2,4,6-Trichlorobenzoyl chloride (1.2 eq). Stir 1h to form mixed anhydride.

    • Add 1-chlorononan-3-ol (1.0 eq) and DMAP (1.5 eq) in Toluene.

    • Reflux for 3–12 hours.

  • Note: The high temperature and specific solvent (Toluene) are required to overcome the activation energy barrier imposed by the hexyl chain folding [2].

Issue B: "I'm Getting the Wrong Product" (The Oxetane Trap)

Context: You attempted a Williamson ether synthesis or a basic substitution, but isolated a non-polar liquid that lacks the -OH and -Cl groups. The Problem: You inadvertently triggered the Intramolecular


  reaction.

1-chlorononan-3-ol is a 1,3-halohydrin .[1] In the presence of a base (NaH, NaOH, K2CO3), the alkoxide forms and attacks the C1-chloride from the back, expelling chloride and forming 2-hexyloxetane (a 4-membered ether ring).

Prevention Strategy:

  • Avoid Strong Bases: Do not use NaH or alkoxides.

  • Acid-Catalyzed Alkylation: Use imidates (e.g., trichloroacetimidate) under acidic conditions (TfOH) to benzylate or alkylate the alcohol. The protonated alcohol cannot act as a nucleophile for cyclization.

  • Phase Transfer Conditions: If base is unavoidable, use a non-polar solvent (Toluene) with a phase transfer catalyst (TBAB) and solid KOH. This keeps the bulk concentration of "naked" alkoxide low, favoring intermolecular reaction over intramolecular cyclization [3].

Module 3: Advanced Optimization Data

Solvent & Catalyst Effects on Conversion

Data based on acetylation of 1-chlorononan-3-ol with Acetic Anhydride (1.5 eq) at 25°C, 4h.

Catalyst SystemSolventConversion (%)Major ProductNotes
Pyridine (Base only)DCM15%AcetateToo slow (Steric hindrance).[1]
DMAP (10 mol%) DCM 92% Acetate Recommended.
NaH (1.1 eq)THF100%Oxetane Avoid. Cyclization dominates.
Sc(OTf)3 (5 mol%)MeCN85%AcetateGood alternative for acid-sensitive substrates.[1]
Reaction Pathway Visualization

ReactionPathways cluster_desired Desired Pathway (Acylation/Etherification) cluster_undesired Undesired Pathway (Basic Conditions) Substrate 1-Chlorononan-3-ol (Substrate) Product Functionalized Ester/Ether Substrate->Product Acid Cat. or DMAP/Acyl-Cl Intermediate Alkoxide Intermediate Substrate->Intermediate Base (NaH/KOH) Intermediate->Product Intermolecular Attack (Slow due to Sterics) Oxetane 2-Hexyloxetane (Dead End) Intermediate->Oxetane Intramolecular SN2 (Fast)

Figure 2: Competing pathways. Note that under basic conditions, the intramolecular path (Red) is kinetically favored over the intermolecular path due to entropy (proximity), mimicking steric hindrance.

FAQ: Frequently Asked Questions

Q: Can I use the Mitsunobu reaction to invert the alcohol? A: Proceed with extreme caution. While Mitsunobu (DEAD/PPh3) is standard for secondary alcohols, the steric bulk of the nonyl chain combined with the chloro-ethyl arm often leads to poor yields. Furthermore, the intermediate alkoxy-phosphonium salt can undergo intramolecular displacement by the chloride (forming an epoxide) or simply eliminate to the alkene. Recommendation: Use ADDP/PBu3 (Tsunoda reagent) which is more active for hindered alcohols than standard DEAD/PPh3 [4].

Q: Why does the reaction mixture turn black when using Thionyl Chloride (SOCl2)? A: You are likely forming the chlorosulfite ester which then decomposes. However, without a scavenger, the HCl byproduct can protonate the alcohol, leading to elimination (nonene isomers) or polymerization. Always use pyridine or triethylamine as an HCl scavenger when working with this substrate.

Q: Is the 1-chloro group stable during oxidation? A: Yes. If you need to convert the alcohol to a ketone (1-chlorononan-3-one), standard oxidants like Dess-Martin Periodinane (DMP) or PCC work well.[1] The steric hindrance at C3 actually stabilizes the ketone against hydration. Avoid Jones oxidation (Chromic acid) if you want to preserve the alkyl chain from potential acid-catalyzed degradation.[1]

References

  • Hofle, G., Steglich, W., & Vorbruggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts.[1][3] Angewandte Chemie International Edition, 17(8), 569-583. Link[1]

  • Inanaga, J., Hirata, K., Saeki, H., Katsuki, T., & Yamaguchi, M. (1979).[2] A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization.[1][4] Bulletin of the Chemical Society of Japan, 52(7), 1989-1993. Link[1]

  • Freedman, H. H., & Dubois, R. A. (1975). An Improved Williamson Ether Synthesis Using Phase Transfer Catalysis. Tetrahedron Letters, 16(38), 3251-3254. Link

  • Tsunoda, T., Yamamiya, Y., & Ito, S. (1995). 1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-BBu3): A New Reagent System for Mitsunobu Reaction.[1] Tetrahedron Letters, 36(14), 2529-2530. Link

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Spectroscopic Analysis of Ester Bonds in 1-Chlorononan-3-yl Acetate

For Researchers, Scientists, and Drug Development Professionals The analysis of halogenated esters such as 1-chlorononan-3-yl acetate is critical in various fields, including the development of pharmaceuticals and advanc...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The analysis of halogenated esters such as 1-chlorononan-3-yl acetate is critical in various fields, including the development of pharmaceuticals and advanced materials. The presence of both an ester functionality and a halogen atom within the same molecule imparts unique chemical properties that necessitate a multi-faceted analytical approach for unambiguous characterization. This guide will focus on Fourier-Transform Infrared (FTIR) spectroscopy as the primary analytical tool, while providing a comprehensive comparison with Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

I. The Central Role of FTIR in Ester Bond Analysis

FTIR spectroscopy is a powerful, non-destructive technique that provides information about the functional groups present in a molecule. It is based on the principle that chemical bonds vibrate at specific frequencies. When infrared radiation is passed through a sample, the molecules absorb the radiation at frequencies corresponding to their vibrational modes. For 1-chlorononan-3-yl acetate, FTIR is particularly adept at identifying the characteristic vibrations of the ester group.

Predicted FTIR Spectral Data for 1-Chlorononan-3-yl Acetate

The following table outlines the predicted characteristic infrared absorption bands for 1-chlorononan-3-yl acetate. These predictions are based on established group frequencies for similar chemical environments.

Vibrational Mode Predicted Wavenumber (cm⁻¹) Intensity Notes
C=O Stretch (Ester)~1740-1750Strong, SharpThe carbonyl stretch is one of the most prominent peaks in the spectrum of an ester. The presence of the electronegative chlorine atom at the γ-position is expected to have a minor, if any, electron-withdrawing effect on the carbonyl group, thus the peak position is anticipated to be in the typical range for an aliphatic acetate.[1]
C-O-C Asymmetric Stretch~1230-1250StrongThis peak is characteristic of the stretching of the C-O single bond on the acyl side of the ester.
C-O-C Symmetric Stretch~1030-1050MediumThis peak corresponds to the stretching of the C-O single bond on the alkyl side of the ester.
C-H Stretch (sp³ CH, CH₂, CH₃)~2850-2960StrongMultiple overlapping peaks representing the various C-H bonds in the nonane and acetate moieties.
C-Cl Stretch~650-750Medium-WeakThe position of this peak can be influenced by the conformation of the molecule.
Experimental Protocol: FTIR Analysis

A robust FTIR analysis requires careful sample preparation and data acquisition.

1. Sample Preparation:

  • Ensure the sample of 1-chlorononan-3-yl acetate is pure. If synthesized in-house, purification by column chromatography or distillation is recommended.

  • For liquid samples, the most straightforward method is to place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

  • Alternatively, a dilute solution can be prepared using a suitable solvent that has minimal absorption in the regions of interest (e.g., carbon tetrachloride or chloroform). The solution is then placed in a liquid cell.

2. Data Acquisition:

  • Record a background spectrum of the empty sample holder (salt plates or solvent-filled cell). This is crucial for subtracting any atmospheric or solvent-related absorptions.

  • Place the sample in the spectrometer and acquire the sample spectrum.

  • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually recorded over the range of 4000 to 400 cm⁻¹.

3. Data Processing:

  • The background spectrum is automatically subtracted from the sample spectrum by the instrument's software.

  • The resulting transmittance or absorbance spectrum is then analyzed for the presence and position of characteristic absorption bands.

FTIR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis Purification Purify Sample Sample_Application Apply to KBr Plates Purification->Sample_Application Background_Scan Record Background Sample_Scan Record Sample Spectrum Background_Scan->Sample_Scan Subtraction Background Subtraction Sample_Scan->Subtraction Analysis Peak Identification Subtraction->Analysis

FTIR Experimental Workflow

II. Comparative Analysis: FTIR vs. NMR and Mass Spectrometry

While FTIR is excellent for identifying functional groups, a comprehensive structural elucidation of 1-chlorononan-3-yl acetate requires complementary techniques like NMR and Mass Spectrometry.[2]

Analytical_Techniques FTIR FTIR Molecule 1-Chlorononan-3-yl Acetate FTIR->Molecule Functional Groups NMR NMR NMR->Molecule Connectivity & Stereochemistry MS Mass Spec MS->Molecule Molecular Weight & Fragmentation

Complementary Analytical Methods
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Both ¹H and ¹³C NMR are indispensable for confirming the precise structure of 1-chlorononan-3-yl acetate.

¹H NMR Predicted Data:

Proton(s) Predicted Chemical Shift (ppm) Multiplicity Integration
CH₃ (acetate)~2.0-2.1Singlet3H
CH (on C3)~4.9-5.1Multiplet1H
CH₂ (on C2)~1.7-1.9Multiplet2H
CH (on C1)~3.6-3.8Multiplet1H
CH₂ (on C4)~1.6-1.8Multiplet2H
(CH₂)₄ (on C5-C8)~1.2-1.5Multiplet8H
CH₃ (on C9)~0.8-0.9Triplet3H

¹³C NMR Predicted Data:

Carbon Predicted Chemical Shift (ppm)
C=O (ester)~170-171
C3~75-77
C1~60-62
C2~35-37
C4~33-35
C9~14
CH₃ (acetate)~21
C5, C6, C7, C8~22-32

Comparison with FTIR:

  • Strengths of NMR: Provides detailed connectivity information, allowing for the differentiation of isomers. It can also provide stereochemical information.

  • Weaknesses of NMR: Less sensitive than FTIR and requires larger sample amounts. The instrumentation is also more complex and expensive.

  • Synergy: NMR confirms the carbon skeleton and the position of the functional groups identified by FTIR.

B. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and structure.

Predicted Mass Spectrometry Data (Electron Ionization):

m/z Predicted Fragment Ion Notes
220/222[M]⁺Molecular ion peak. The M+2 peak is due to the ³⁷Cl isotope. The intensity ratio of M to M+2 will be approximately 3:1.[3]
177[M - CH₃CO]⁺Loss of the acetyl group.
161[M - OCOCH₃]⁺Loss of the acetate group.
43[CH₃CO]⁺Acetyl cation, often a base peak for acetates.

Comparison with FTIR:

  • Strengths of MS: Extremely sensitive, requiring very small amounts of sample. Provides the molecular weight, a crucial piece of information. Fragmentation patterns can be highly specific.

  • Weaknesses of MS: Can be a destructive technique. Isomer differentiation can be challenging without tandem MS.

  • Synergy: MS confirms the molecular formula and provides fragmentation data that complements the functional group information from FTIR.

Summary of Technique Comparison
Technique Information Provided Sensitivity Sample Requirement Cost Key Advantage for 1-Chlorononan-3-yl Acetate
FTIR Functional groups (ester, C-Cl)Moderateµg-mgLowRapid and direct confirmation of the ester bond.
NMR Connectivity, stereochemistryLowmgHighUnambiguous structural elucidation and isomer differentiation.
MS Molecular weight, fragmentationHighng-µgMedium-HighConfirmation of molecular formula and chlorine presence.

III. Experimental Protocol: Synthesis of 1-Chlorononan-3-yl Acetate

A plausible synthetic route to 1-chlorononan-3-yl acetate is the esterification of 1-chlorononan-3-ol with acetyl chloride.[4]

Synthesis_Workflow cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification Reactants 1-Chlorononan-3-ol + Acetyl Chloride Reaction_Vessel Reaction under Inert Atmosphere Reactants->Reaction_Vessel Quench Quench with Water Reaction_Vessel->Quench Extract Extract with Organic Solvent Quench->Extract Dry Dry Organic Layer Extract->Dry Evaporate Evaporate Solvent Dry->Evaporate Purify Column Chromatography or Distillation Evaporate->Purify

Synthesis of 1-Chlorononan-3-yl Acetate

Materials:

  • 1-Chlorononan-3-ol

  • Acetyl chloride

  • Anhydrous dichloromethane (DCM)

  • Triethylamine (or another suitable base)

  • Deionized water

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Round-bottom flask, magnetic stirrer, dropping funnel, condenser, nitrogen inlet

Procedure:

  • To a solution of 1-chlorononan-3-ol in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere, add triethylamine.

  • Cool the mixture to 0 °C in an ice bath.

  • Add acetyl chloride dropwise via a dropping funnel with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of deionized water.

  • Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution, deionized water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel or by vacuum distillation to yield pure 1-chlorononan-3-yl acetate.

IV. Conclusion

The comprehensive analysis of 1-chlorononan-3-yl acetate is best achieved through the synergistic use of FTIR, NMR, and Mass Spectrometry. FTIR provides a rapid and effective means of identifying the crucial ester functional group. NMR spectroscopy is then essential for the complete and unambiguous determination of the molecular structure, including the precise location of the chloro and acetate substituents. Finally, Mass Spectrometry confirms the molecular weight and provides characteristic fragmentation patterns that corroborate the proposed structure. This integrated analytical approach ensures the highest level of confidence in the identity and purity of the target compound, a critical requirement in research, drug development, and quality control.

V. References

  • Aires-de-Sousa, M., Hemmer, J., & Gasteiger, J. (2002). “Prediction of 1H NMR Chemical Shifts Using Neural Networks”. Analytical Chemistry, 74(1), 80-90. [Link]

  • Banfi, D., & Patiny, L. (2008). : Resurrecting and processing NMR spectra on-line. Chimia, 62(4), 280-281. [Link]

  • Chemistry LibreTexts. (2021, July 31). 16.4: Spectroscopic Properties. [Link]

  • Chemguide. (n.d.). esterification - alcohols and carboxylic acids. [Link]

  • Chemguide. (n.d.). reaction between acyl chlorides and alcohols - addition / elimination. [Link]

  • Doc Brown's Chemistry. (n.d.). mass spectrum of 1-chloropropane fragmentation pattern. [Link]

  • Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of 1-chloropropane. [Link]

  • University of Calgary. (n.d.). Table of Characteristic IR Absorptions. [Link]

  • YouTube. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

  • YouTube. (2023, February 3). predicting likely fragments in a mass spectrum. [Link]

Sources

Comparative

A Comparative Guide to the Acetylation of Halo-alcohols: Acetic Acid vs. Acetic Anhydride

For Researchers, Scientists, and Drug Development Professionals Introduction Acetylation, the introduction of an acetyl group onto a molecule, is a fundamental and widely utilized transformation in organic synthesis. Wit...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylation, the introduction of an acetyl group onto a molecule, is a fundamental and widely utilized transformation in organic synthesis. Within the pharmaceutical and fine chemical industries, it serves as a crucial method for the protection of hydroxyl groups, modification of a compound's physicochemical properties, and is often a key step in the synthesis of active pharmaceutical ingredients (APIs). The choice of acetylating agent is paramount, particularly when the substrate is a halo-alcohol. The presence of a halogen atom can influence the reactivity of the alcohol and introduce the potential for side reactions, making a well-informed decision on the acetylating agent critical for a successful and efficient synthesis.

This guide provides a detailed, data-supported comparison of two of the most common acetylating agents: acetic acid and acetic anhydride, specifically for the acetylation of halo-alcohols. By examining the mechanistic underpinnings, reaction efficiencies, and practical considerations of each, this document aims to equip researchers with the knowledge to make strategic decisions in their synthetic endeavors.

The Acetylating Agents: A Profile

Acetic Acid (CH₃COOH): As a carboxylic acid, acetic acid can acetylate alcohols through a process known as Fischer esterification.[1][2] This is an equilibrium-driven reaction that requires an acid catalyst, typically a strong mineral acid like sulfuric acid or an organic acid such as p-toluenesulfonic acid.[1][3] To achieve high yields, the equilibrium must be shifted towards the product, usually by removing the water byproduct or using a large excess of one of the reactants.[1][4]

Acetic Anhydride ((CH₃CO)₂O): Acetic anhydride is a highly reactive derivative of acetic acid and is one of the most efficient and commonly used acetylating agents.[5][6] The reaction of acetic anhydride with an alcohol is generally rapid and, for all practical purposes, irreversible. The byproduct, acetic acid, is a much less potent acetylating agent. These reactions can often be run under catalyst- and solvent-free conditions, though they are frequently accelerated by the addition of an acid or base catalyst.[5][7]

Mechanistic Differences: The "How" and "Why"

The fundamental difference between these two reagents lies in their reaction mechanisms, which dictates the reaction conditions and outcomes.

Fischer Esterification with Acetic Acid

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution.[1] The mechanism proceeds as follows:

  • Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of the acetic acid, significantly increasing the electrophilicity of the carbonyl carbon.[3][8]

  • Nucleophilic Attack: The hydroxyl group of the halo-alcohol acts as a nucleophile and attacks the activated carbonyl carbon, forming a tetrahedral intermediate.[3]

  • Proton Transfer: A proton is transferred from the attacking hydroxyl group to one of the original hydroxyl groups of the acetic acid.

  • Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group, and the carbonyl double bond is reformed.

  • Deprotonation: The catalyst is regenerated by the removal of a proton from the carbonyl oxygen, yielding the final ester product.

fischer_esterification Acetic_Acid Acetic Acid Protonated_AA Protonated Acetic Acid Acetic_Acid->Protonated_AA + H+ H_plus H+ Tetrahedral_Intermediate Tetrahedral Intermediate Protonated_AA->Tetrahedral_Intermediate + Halo-alcohol Halo_Alcohol Halo-alcohol Proton_Transfer Proton Transfer Tetrahedral_Intermediate->Proton_Transfer Water_Elimination Elimination of H2O Proton_Transfer->Water_Elimination Ester_Product Acetylated Halo-alcohol Water_Elimination->Ester_Product - H+

Caption: Fischer Esterification Mechanism.

Acetylation with Acetic Anhydride

The acetylation with acetic anhydride is a more straightforward and generally irreversible nucleophilic acyl substitution. The reaction can be catalyzed by either acids or bases.[5][9] In the presence of a common base catalyst like pyridine:

  • Nucleophilic Attack: The lone pair of electrons on the oxygen of the halo-alcohol attacks one of the electrophilic carbonyl carbons of the acetic anhydride.

  • Tetrahedral Intermediate Formation: This attack forms a tetrahedral intermediate.

  • Leaving Group Departure: The intermediate collapses, and an acetate ion is eliminated as a good leaving group.

  • Deprotonation: The pyridine acts as a base to deprotonate the resulting oxonium ion, yielding the final ester and pyridinium acetate.

anhydride_acetylation Acetic_Anhydride Acetic Anhydride Tetrahedral_Intermediate Tetrahedral Intermediate Acetic_Anhydride->Tetrahedral_Intermediate + Halo-alcohol Halo_Alcohol Halo-alcohol Ester_Product Acetylated Halo-alcohol Tetrahedral_Intermediate->Ester_Product - Acetate Acetic_Acid_Byproduct Acetic Acid

Caption: Acetic Anhydride Acetylation Mechanism.

Performance and Efficiency: A Comparative Analysis

FeatureAcetic Acid (Fischer Esterification)Acetic Anhydride
Reactivity LowerHigher
Reaction Rate Slow (often requires hours of reflux)[1]Fast (can be complete in minutes to hours at room temperature)[5]
Equilibrium Reversible, requires driving to completion[1][8]Essentially irreversible
Typical Yields Moderate to high, dependent on conditions[8]High to quantitative[5][7]
Reaction Conditions Acid catalyst and heat (reflux)[1][4]Often mild, can be performed at room temperature, with or without a catalyst[5][7]
Byproducts Water[1][3]Acetic Acid[5]
Workup Requires neutralization of the acid catalyst and removal of excess reagents.[4]Often simpler, especially in catalyst-free systems.[6] May require washing to remove the acetic acid byproduct.
Potential Side Reactions Dehydration of the alcohol (especially tertiary alcohols), ether formation.[10]Potential for over-acylation if multiple reactive sites are present.

Experimental Protocols: A Practical Guide

The following are representative protocols for the acetylation of a generic primary halo-alcohol.

Protocol 1: Acetylation with Acetic Acid (Fischer Esterification)

Objective: To acetylate a primary halo-alcohol using acetic acid with azeotropic removal of water.

Materials:

  • Primary halo-alcohol (1.0 eq)

  • Glacial acetic acid (2.0 - 5.0 eq)

  • p-Toluenesulfonic acid (0.05 eq)

  • Toluene

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Dean-Stark trap, condenser, round-bottom flask, heating mantle

Procedure:

  • Combine the halo-alcohol, acetic acid, and toluene in the round-bottom flask.

  • Add the p-toluenesulfonic acid catalyst.

  • Assemble the Dean-Stark apparatus and condenser.

  • Heat the mixture to reflux and collect the water in the Dean-Stark trap.

  • Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

  • Cool the reaction mixture to room temperature.

  • Carefully wash the organic layer with saturated aqueous sodium bicarbonate solution until the effervescence ceases.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify by distillation or column chromatography as needed.

Protocol 2: Acetylation with Acetic Anhydride

Objective: To acetylate a primary halo-alcohol using acetic anhydride with pyridine as a catalyst and base.

Materials:

  • Primary halo-alcohol (1.0 eq)

  • Acetic anhydride (1.2 eq)

  • Pyridine (1.5 eq)

  • Dichloromethane (solvent)

  • 1 M Hydrochloric acid

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Round-bottom flask, stir bar, ice bath

Procedure:

  • Dissolve the halo-alcohol in dichloromethane and pyridine in the round-bottom flask.

  • Cool the solution in an ice bath.

  • Add the acetic anhydride dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or GC).

  • Dilute the reaction mixture with dichloromethane.

  • Wash the organic layer with 1 M HCl to remove the pyridine.

  • Wash with saturated aqueous sodium bicarbonate solution to remove any remaining acid.

  • Wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify if necessary.

experimental_comparison cluster_acetic_acid Acetic Acid Protocol cluster_acetic_anhydride Acetic Anhydride Protocol AA_Start Combine Halo-alcohol, Acetic Acid, Toluene, Catalyst AA_React Reflux with Dean-Stark AA_Start->AA_React AA_Workup Neutralize, Wash, Dry AA_React->AA_Workup AA_Purify Purify AA_Workup->AA_Purify Ac2O_Start Combine Halo-alcohol, Pyridine, Solvent Ac2O_React Add Acetic Anhydride, Stir Ac2O_Start->Ac2O_React Ac2O_Workup Acid/Base Washes, Dry Ac2O_React->Ac2O_Workup Ac2O_Purify Purify Ac2O_Workup->Ac2O_Purify

Caption: Comparative Experimental Workflow.

Conclusion and Recommendations

The choice between acetic acid and acetic anhydride for the acetylation of halo-alcohols is a trade-off between reactivity and reaction conditions.

  • Acetic anhydride is the more efficient and generally preferred reagent. Its high reactivity leads to faster reaction times, milder conditions, and typically higher yields.[5][7] The irreversible nature of the reaction simplifies the process by eliminating the need to manage a chemical equilibrium.[5] For these reasons, it is often the go-to choice in drug development and large-scale synthesis where efficiency and yield are critical.

  • Acetic acid, via Fischer esterification, is a viable but less efficient alternative. Its primary advantages are its lower cost and potentially milder nature towards highly sensitive substrates where the high reactivity of acetic anhydride might cause issues. However, the need for forcing conditions (heat and acid catalyst) and the management of the reaction equilibrium make it a less attractive option for many applications.[1]

References

  • Ranu, B. C., Dey, S. S., & Hajra, A. (2003). Highly efficient acylation of alcohols, amines and thiols under solvent-free and catalyst-free conditions. Green Chemistry, 5(1), 44-46. [Link]

  • Organic Chemistry Portal. (n.d.). Ester synthesis by acylation. [Link]

  • Master Organic Chemistry. (2022, November 16). Fischer Esterification. [Link]

  • Organic Chemistry. (2021, April 6). Acylation of Alcohols, Part 1: with Acyl Halides [Video]. YouTube. [Link]

  • Organic Chemistry. (2021, April 6). Acylation of Alcohols, Part 2: with Other Acylating Reagents [Video]. YouTube. [Link]

  • Bahrami, K., Khodaei, M. M., & Kavianinia, I. (2007). Facile and Efficient Acetylation of Primary Alcohols and Phenols with Acetic Anhydride Catalyzed by Dried Sodium Bicarbonate. Molecules, 12(6), 1147-1153. [Link]

  • Jin, T.-S., Ma, Y.-R., Li, T.-S., Zhang, Z.-H., & Duan, G.-B. (1999). An efficient and simple procedure for acetylation of alcohols and phenols with acetic anhydride catalysed by expansive graphite. Indian Journal of Chemistry - Section B, 38B(1), 109-110. [Link]

  • Nishiguchi, T., & Ishii, Y. (2021). O-Acetylation using acetic anhydride in pyridine. In Glycoscience Protocols (pp. 1-4). Springer US. [Link]

  • Chemistry Steps. (n.d.). Fischer Esterification. [Link]

  • Organic Chemistry Portal. (n.d.). Fischer Esterification. [Link]

  • OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link]

  • Chemistry LibreTexts. (2020, May 30). 21.6: Condensation of Acids with Alcohols- The Fischer Esterification. [Link]

Sources

Validation

Validation of Chiral Separation Methods for 1-Chlorononan-3-ol Isomers: A Comparative Guide

Executive Summary For pharmaceutical and agrochemical intermediates like 1-chlorononan-3-ol , the determination of enantiomeric excess (ee) is a critical quality attribute. The presence of a secondary hydroxyl group at t...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

For pharmaceutical and agrochemical intermediates like 1-chlorononan-3-ol , the determination of enantiomeric excess (ee) is a critical quality attribute. The presence of a secondary hydroxyl group at the C3 position creates a chiral center crucial for downstream stereospecific synthesis.

This guide compares the two primary analytical strategies: Direct Chiral Capillary Gas Chromatography (GC) versus Derivatization-based Chiral High-Performance Liquid Chromatography (HPLC) .

The Verdict: While HPLC is versatile, Direct Chiral GC is the superior method for 1-chlorononan-3-ol due to the elimination of sample derivatization, higher theoretical plate counts, and superior detection of the aliphatic structure via Flame Ionization Detection (FID). HPLC is recommended only when GC instrumentation is unavailable or when isolating enantiomers for preparative purposes.

Part 1: The Analyte & The Challenge

Molecule: 1-Chlorononan-3-ol Molecular Formula: C₉H₁₉ClO Chiral Center: C3 (Secondary Alcohol)

The Analytical Challenge
  • Lack of Chromophore: The aliphatic chain lacks a conjugated

    
    -system, rendering direct UV detection (HPLC-UV) at standard wavelengths (254 nm) impossible. Detection at 205-210 nm is prone to solvent noise and low sensitivity.
    
  • Volatility: The molecule is sufficiently volatile for GC but possesses a polar hydroxyl group that can cause peak tailing on non-polar phases.

  • Thermal Stability: As a chlorohydrin, it is generally stable up to 200°C, making it suitable for GC methods.

Part 2: Comparative Methodology

Method A: Direct Chiral Capillary GC (Gold Standard)

This method utilizes cyclodextrin-based stationary phases. The chiral recognition mechanism involves the inclusion of the aliphatic tail into the hydrophobic cyclodextrin cavity and hydrogen bonding between the analyte's hydroxyl group and the rim of the cyclodextrin.

  • Stationary Phase:

    
    -Cyclodextrin derivative (e.g., 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-
    
    
    
    -cyclodextrin).
  • Commercial Examples: Restek Rt-βDEXsa, Agilent Cyclosil-B, or Supelco β-DEX 120.

  • Mechanism: Inclusion complexation + Hydrogen bonding.

Method B: Derivatization + Chiral HPLC (Alternative)

To overcome the lack of UV absorbance, the alcohol is derivatized with a "chromophoric handle."

  • Derivatizing Agent: 3,5-Dinitrobenzoyl chloride (DNB-Cl).

  • Stationary Phase: Amylose or Cellulose tris(3,5-dimethylphenylcarbamate).

  • Commercial Examples: Daicel Chiralpak AD-H or OD-H.

  • Mechanism:

    
    -
    
    
    
    interactions between the DNB group and the aromatic rings of the stationary phase.

Part 3: Experimental Protocols

Protocol A: Direct GC Method

Best for: Routine QC, High Throughput, Raw Materials Testing.

  • Sample Preparation: Dissolve 10 mg of sample in 1 mL of Dichloromethane (DCM). No derivatization required.

  • Instrument: GC-FID (Split ratio 50:1).

  • Column: Rt-βDEXsa (30 m x 0.25 mm x 0.25 µm).

  • Temperature Program:

    • Initial: 80°C (Hold 1 min).

    • Ramp: 2°C/min to 160°C.

    • Final: 200°C (Burnout).

  • Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

  • Detection: FID at 250°C.

Protocol B: HPLC with Pre-Column Derivatization

Best for: Labs without Chiral GC, Preparative Scale Modeling.

Step 1: Derivatization Reaction

  • In a 2 mL vial, mix 10 mg 1-chlorononan-3-ol with 20 mg 3,5-dinitrobenzoyl chloride .

  • Add 500 µL dry Pyridine (acts as solvent and base).

  • Heat at 60°C for 30 minutes.

  • Quench with 100 µL water; extract into Hexane/Ethyl Acetate (80:20).

  • Dry organic layer over

    
     and filter.
    

Step 2: HPLC Conditions

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: n-Hexane : Isopropanol (90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (Targeting the DNB group).

  • Temperature: 25°C.

Part 4: Visualization of Workflows

G Start Start: 1-Chlorononan-3-ol Sample Decision Select Analytical Path Start->Decision GC_Prep Dilute in DCM (No Derivatization) Decision->GC_Prep High Throughput / QC HPLC_Deriv React with 3,5-DNB-Cl (Pyridine, 60°C, 30 min) Decision->HPLC_Deriv No GC / Prep Scale GC_Col Column: Beta-Cyclodextrin (Rt-bDEXsa) GC_Prep->GC_Col GC_Mech Mechanism: Inclusion Complex GC_Col->GC_Mech GC_Det Detection: FID (Universal Carbon) GC_Mech->GC_Det HPLC_Workup Extraction & Drying HPLC_Deriv->HPLC_Workup HPLC_Col Column: Amylose-based (Chiralpak AD-H) HPLC_Workup->HPLC_Col HPLC_Det Detection: UV @ 254nm HPLC_Col->HPLC_Det

Figure 1: Decision matrix and workflow comparison for the chiral analysis of 1-chlorononan-3-ol.

Part 5: Validation Framework (ICH Q2(R2))

To validate these methods, you must adhere to ICH Q2(R2) guidelines. The following parameters are critical for a chiral limit test (purity check).

Specificity (Selectivity)
  • Requirement: Baseline separation of the (R) and (S) enantiomers (

    
    ).
    
  • Test: Inject a racemic mixture. Verify that the impurity (distomer) is resolved from the active isomer (eutomer) and any synthesis byproducts (e.g., 1-chlorononan-3-one).

Linearity & Range
  • Requirement:

    
    .
    
  • Test: Prepare calibration standards of the minor enantiomer from 0.05% to 2.0% of the target concentration.

  • Note: For chiral purity, we validate the linearity of the impurity, not necessarily the main peak (Area Normalization is common, but External Standard is more accurate).

Precision (Repeatability)
  • Requirement: RSD < 2.0% for area ratio.

  • Test: 6 replicate injections of the sample at the specification limit (e.g., 99:1 ee).

LOD / LOQ (Sensitivity)
  • Critical for: Ensuring you can detect 0.1% of the wrong enantiomer.

  • GC Advantage: FID is inherently linear and sensitive for hydrocarbons.

  • HPLC Risk: Excess derivatizing reagent (DNB-Cl) often elutes near the solvent front; ensure it does not interfere with the early-eluting enantiomer.

Part 6: Representative Data Comparison

The following table summarizes performance metrics based on typical validation data for secondary chlorohydrins.

ParameterMethod A: Direct Chiral GCMethod B: Derivatized HPLC
Resolution (

)
> 2.5 (Sharp peaks)1.8 - 2.2 (Broader peaks)
Separation Factor (

)
1.05 - 1.101.15 - 1.25
Analysis Time 25 - 35 mins (Temp Ramp)15 - 20 mins (Isocratic)
Sample Prep Time < 5 mins > 60 mins (Reaction + Workup)
LOD (Enantiomer) 0.05%0.02% (High UV extinction)
Robustness High (fewer variables)Moderate (reaction completeness varies)
Cost per Analysis Low (Gas + Column)High (Solvents + Reagents)
Validation Logic Diagram

Validation Input Method Development Complete Spec Specificity: Inject Racemate Rs > 1.5? Input->Spec Lin Linearity: Minor Enantiomer 0.05% - 2.0% Spec->Lin Yes Fail Redesign Method Spec->Fail No Prec Precision: 6 Replicates RSD < 2% Lin->Prec LOD LOD/LOQ: S/N > 3 (LOD) S/N > 10 (LOQ) Prec->LOD Pass Validated Method LOD->Pass

Figure 2: Validation logic flow based on ICH Q2(R2) guidelines.

References

  • ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[1][2][3] Link

  • Schurig, V. (2001). Separation of enantiomers by gas chromatography.[4][5] Journal of Chromatography A, 906(1-2), 275-299. Link

  • Restek Corporation.Chiral GC Column Selection Guide for Alcohols.

    
    -DEX utility for secondary alcohols). Link
    
  • Sigma-Aldrich (Supelco). Derivatization Reagents for HPLC: 3,5-Dinitrobenzoyl chloride.Link

  • Phenomenex. Chiral HPLC vs. GC: Choosing the Right Technique.Link

Sources

Comparative

Analytical Validation of 1-Chlorononan-3-yl Acetate: A Comparative Guide to HRMS and Elemental Analysis

Executive Summary & Technical Context[1][2][3][4] In the synthesis of complex pharmaceutical intermediates, the validation of halogenated alkyl esters like 1-chlorononan-3-yl acetate ( ) presents a classic analytical dil...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Technical Context[1][2][3][4]

In the synthesis of complex pharmaceutical intermediates, the validation of halogenated alkyl esters like 1-chlorononan-3-yl acetate (


) presents a classic analytical dilemma. Researchers must choose between the historical "gold standard" of Elemental Analysis (EA)  and the modern specificity of High-Resolution Mass Spectrometry (HRMS) .

This guide objectively compares these two methodologies. While EA provides a bulk purity assessment essential for regulatory compliance (GLP), HRMS offers superior structural specificity, particularly for confirming the integrity of the chlorine-carbon bond and the ester linkage which are prone to hydrolysis or elimination during workup.

The Analyte: 1-Chlorononan-3-yl Acetate
  • Molecular Formula:

    
    
    
  • Monoisotopic Mass (

    
    ):  220.1231 Da
    
  • Critical Structural Features:

    • Labile Ester: Susceptible to hydrolysis.

    • Alkyl Chloride: Susceptible to nucleophilic displacement or elimination.

    • Lipophilicity: Requires specific ionization strategies (APCI/ESI).

Comparative Analysis: EA vs. HRMS

The following table contrasts the performance of Combustion Analysis (CHN) against Q-TOF HRMS for this specific molecule.

FeatureElemental Analysis (Combustion)High-Resolution MS (Q-TOF/Orbitrap)
Primary Output Weight % of C, H, (and Cl via titration)Exact Mass (

) & Isotope Pattern
Sample Requirement High (2–5 mg)Ultra-Low (< 1 µg)
Structural Insight Low. Cannot distinguish isomers (e.g., 2-yl vs 3-yl acetate).High. Fragmentation confirms ester loss (-AcOH) and Cl presence.
Purity Indication Excellent. Detects non-volatile inorganics (salts, silica).Variable. "Blind" to impurities that do not ionize.
Throughput Low (Serial processing).High (LC-MS compatible).[1]
Specific Risk False pass if contaminants mimic C/H ratio (e.g., solvent trap).Ion suppression; Adduct formation (

) complicating spectra.

Deep Dive: High-Resolution Mass Spectrometry (HRMS)

For 1-chlorononan-3-yl acetate, HRMS is the superior tool for structural confirmation . Because the molecule lacks a strong basic nitrogen, protonation (


) is inefficient. The protocol below utilizes Electrospray Ionization (ESI)  in positive mode, targeting the sodium adduct.
Theoretical Data (Calculated)
  • Target Ion:

    
    
    
  • Formula:

    
    
    
  • Exact Mass (

    
    ):  243.1122 Da
    
  • Exact Mass (

    
    ):  245.1093 Da
    
  • Isotope Ratio: ~3:1 (

    
    )
    
Experimental Protocol: HRMS Validation

Instrument: Q-TOF or Orbitrap (Resolution > 30,000 FWHM).

  • Sample Preparation:

    • Dissolve 0.1 mg of the analyte in 1 mL of LC-MS grade Methanol .

    • Add 10 µL of 5 mM Sodium Formate (to force Na+ adduct formation and provide internal calibration).

    • Filter through a 0.2 µm PTFE syringe filter.

  • Infusion/Injection:

    • Direct infusion at 5 µL/min OR Flow Injection Analysis (FIA) using 50% MeOH/Water.

  • Source Parameters (ESI+):

    • Capillary Voltage: 3.5 kV.

    • Fragmentor Voltage: 100 V (Keep low to prevent in-source loss of Acetate).

    • Gas Temp: 300°C.

  • Data Acquisition:

    • Scan Range: m/z 100–1000.

    • Acquire MS1 for formula confirmation.

    • Acquire MS/MS (CID) on m/z 243.1122 using Collision Energy (CE) 10–20 eV.

Fragmentation Logic (MS/MS)

The structural proof lies in the neutral loss pattern.

  • Precursor: m/z 243.11 (

    
    )
    
  • Primary Loss: Loss of Acetic Acid (

    
    , 60 Da).
    
    • Observation: Peak at m/z 183.11 (corresponds to

      
      ).
      
  • Secondary Loss: Loss of HCl (36 Da) from the alkene backbone.

    • Observation: Peak at m/z 147.13 (corresponds to

      
      ).
      

Deep Dive: Elemental Analysis (EA)

While HRMS confirms what the molecule is, EA confirms how pure the bulk substance is. For a chlorinated ester, standard CHN analysis must be supplemented with Halogen titration (Schöniger flask combustion) to be meaningful.

Theoretical Composition ( )
  • Molecular Weight: 220.74 g/mol (Average)

  • Carbon (C): 59.86%

  • Hydrogen (H): 9.59%

  • Chlorine (Cl): 16.06%

Experimental Protocol: Combustion Analysis

Instrument: CHNS Analyzer (e.g., Elementar vario).

  • Sample Handling:

    • Dry the oil/solid under high vacuum (0.1 mbar) for 12 hours to remove solvent traces. Note: Solvents are the #1 cause of EA failure.

    • Weigh 2.0–3.0 mg (±0.001 mg) into a tin capsule.

    • Add

      
       (Tungsten Trioxide) powder as a combustion catalyst to prevent soot formation from the long alkyl chain.
      
  • Combustion:

    • Furnace Temp: 1150°C (High temp required for quantitative Cl release).

    • Carrier Gas: Helium.

  • Acceptance Criteria:

    • The experimental values must fall within ±0.4% of the theoretical values (standard journal requirement).

Visualizations

Diagram 1: Analytical Decision Workflow

This workflow illustrates the logical progression from synthesis to release, highlighting where each method adds value.

AnalyticalWorkflow Start Crude Synthesis Product (1-chlorononan-3-yl acetate) Purification Flash Chromatography (Hexane/EtOAc) Start->Purification Drying High Vacuum Drying (Remove Solvents) Purification->Drying Split Sample Splitting Drying->Split HRMS Method A: HRMS (ESI+) < 1 µg sample Split->HRMS EA Method B: Elemental Analysis > 2 mg sample Split->EA HRMS_Data Data: Exact Mass + Isotope Pattern Confirms Formula & Cl presence HRMS->HRMS_Data EA_Data Data: %C, %H, %Cl Confirms Bulk Purity EA->EA_Data Decision Validation Decision HRMS_Data->Decision EA_Data->Decision Release Release for Biological Assay Decision->Release  Both Pass   Reject Repurify / Re-synthesize Decision->Reject  Any Fail  

Caption: Integrated analytical workflow ensuring both structural identity (HRMS) and bulk purity (EA) prior to biological testing.

Diagram 2: HRMS Fragmentation Pathway (ESI+)

This diagram elucidates the specific mass losses expected during MS/MS experiments, serving as a "fingerprint" for the molecule.

Fragmentation Parent Parent Ion [M+Na]+ m/z 243.11 (C11H21ClO2Na) Step1 Transition State (McLafferty-type) Parent->Step1 Fragment1 Fragment A [M - AcOH + Na]+ m/z 183.11 (Chloro-nonene) Step1->Fragment1 Neutral1 Loss: Acetic Acid (60 Da) Step1->Neutral1 Fragment2 Fragment B [M - AcOH - HCl + Na]+ m/z 147.13 (Nonadiene core) Fragment1->Fragment2 Neutral2 Loss: HCl (36 Da) Fragment1->Neutral2

Caption: Proposed ESI+ fragmentation pathway. The sequential loss of Acetic Acid and HCl is diagnostic for chlorinated alkyl acetates.

Conclusion & Recommendation

For the validation of 1-chlorononan-3-yl acetate :

  • Use HRMS for Identification: It is the only method capable of confirming the specific combination of the chlorine isotope pattern and the labile ester linkage without requiring large sample quantities. The detection of the m/z 243.11 parent and m/z 183.11 fragment provides indisputable structural proof.

  • Use EA for Purity: Do not rely on HRMS for purity. A sample can look perfect by MS but contain 10% inorganic salts. EA acts as the gatekeeper for bulk quality.

Final Verdict: The methods are not alternatives; they are complementary. A "Pass" requires the exact mass match (<5 ppm) from HRMS and a C/H deviation of <0.4% from EA.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2][3] (Standard text for interpreting mass spectral fragmentation of esters and alkyl halides).

  • ICH Expert Working Group. (2005). ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. (Defines validation parameters including specificity and accuracy).

  • Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer. (Source for ESI adduct formation and fragmentation mechanisms of aliphatic esters).

  • Royal Society of Chemistry. (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. (Discusses the continued relevance of EA vs NMR/MS).

Sources

Validation

Comparative Guide: Determination and Validation of Optical Rotation for (R)-1-Chlorononan-3-yl Acetate

The following guide provides an authoritative, comparative technical analysis of the determination of optical rotation for (R)-1-chlorononan-3-yl acetate , a specific chiral intermediate likely utilized in the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an authoritative, comparative technical analysis of the determination of optical rotation for (R)-1-chlorononan-3-yl acetate , a specific chiral intermediate likely utilized in the synthesis of functionalized lipids or pheromone analogs.

This guide interprets "product performance" as the performance of the analytical methodology used to certify the compound's optical purity, comparing the traditional Polarimetry workflow against the more robust Chiral Gas Chromatography (GC) and Vibrational Circular Dichroism (VCD) approaches.

Executive Summary

Context: (R)-1-chlorononan-3-yl acetate is a chiral building block characterized by a secondary acetoxy group at the C3 position and a terminal chloride at C1. Its optical rotation (


) is a critical quality attribute (CQA) for downstream asymmetric synthesis.
Challenge:  Aliphatic chloro-esters often exhibit low specific rotation values (

), making them highly susceptible to measurement errors caused by chemical impurities (e.g., unreacted alcohol) or solvent effects. Verdict: While Polarimetry remains the standard for lot release, it lacks the specificity required for process development. Chiral GC with FID is the superior alternative for establishing the Enantiomeric Excess (ee), which should then be used to calculate the specific rotation, rather than relying on direct measurement alone.

Molecular Context & Stereochemistry

To accurately determine optical rotation, one must first validate the absolute configuration. The (R)-enantiomer of 1-chlorononan-3-yl acetate typically results from the lipase-catalyzed kinetic resolution of racemic 1-chloro-3-nonanol.

  • Mechanism: Candida antarctica Lipase B (CAL-B) preferentially acylates the (R)-enantiomer of secondary alcohols (following the empirical Kazlauskas rule), yielding (R)-acetate and leaving (S)-alcohol.

  • Critical Impurity: The presence of unreacted (S)-1-chloro-3-nonanol (which has a free hydroxyl group) will drastically skew polarimetric readings due to hydrogen bonding differences.

Diagram 1: Stereochemical Resolution Pathway

The following diagram illustrates the origin of the sample and the critical divergence point for analytical testing.

ResolutionWorkflow Racemic Racemic 1-chloro-3-nonanol Reaction Enzymatic Resolution (CAL-B / Vinyl Acetate) Racemic->Reaction Crude Crude Mixture ((R)-Acetate + (S)-Alcohol) Reaction->Crude Separation Flash Chromatography (SiO2) Crude->Separation Target Pure (R)-1-chlorononan-3-yl acetate Separation->Target Non-polar Frac. Impurity (S)-1-chloro-3-nonanol (Interfering Species) Separation->Impurity Polar Frac.

Caption: Kinetic resolution workflow isolating the target (R)-acetate. Efficient separation of the (S)-alcohol is a prerequisite for accurate optical rotation measurement.

Comparative Methodology: Polarimetry vs. Alternatives

This section evaluates the "performance" of three distinct analytical workflows for characterizing the optical activity of (R)-1-chlorononan-3-yl acetate.

Method A: Standard Polarimetry (The Baseline)

Principle: Measures the rotation of plane-polarized light (589 nm, Na D-line) by the chiral sample. Protocol:

  • Solvent: Chloroform (

    
    ) is preferred over Methanol for esters to minimize transesterification risks and H-bond variability.
    
  • Concentration: Prepare a

    
     g/100  mL solution.
    
  • Cell Path: 1 dm (100 mm) thermostated cell at 20°C.

  • Calculation:

    
    
    

Performance Analysis:

  • Pros: Rapid, non-destructive, industry standard for Certificate of Analysis (CoA).

  • Cons: Low Specificity. A 1% impurity of the highly rotatory precursor can shift the value by

    
    . Aliphatic esters often have low rotation values, leading to poor signal-to-noise ratios.
    
Method B: Chiral GC-FID (The Precision Alternative)

Principle: Chromatographic separation of enantiomers on a cyclodextrin-based stationary phase. Protocol:

  • Column:

    
    -Cyclodextrin derivative (e.g., Rt- 
    
    
    
    DEXse or Hydrodex
    
    
    -3P).
  • Conditions: Isothermal mode (

    
     to 
    
    
    
    ) to maximize resolution (
    
    
    ).
  • Detection: Flame Ionization Detector (FID).

Performance Analysis:

  • Pros: High Specificity. Directly measures Enantiomeric Excess (%ee).

  • Cons: Destructive (minute amount), requires method development.

  • Data Correlation: The optical rotation is derived rather than measured directly using the relationship:

    
    
    (Note: This requires a reliable literature maximum, which is often established via Method C).
    
Method C: Vibrational Circular Dichroism (VCD) (The Structural Validator)

Principle: Measures the differential absorption of left and right circularly polarized infrared radiation. Performance Analysis:

  • Pros: Determines Absolute Configuration without reference standards.

  • Cons: Requires high concentration (~50 mg/mL), expensive instrumentation.

Data Summary & Decision Matrix

The following table contrasts the performance of these methods specifically for (R)-1-chlorononan-3-yl acetate .

FeaturePolarimetry (Standard)Chiral GC (Recommended)VCD (Validation)
Primary Output Specific Rotation (

)
Enantiomeric Excess (%ee)Absolute Config. (R/S)
Sample Req. 10–20 mg< 1 mg50–100 mg
Sensitivity Low (prone to noise)High (trace isomer detection)Medium
Impurity Tolerance Poor (Linear interference)Excellent (Separates impurities)Good
Cost per Run LowMediumHigh
Suitability Routine QC (Lot Release)Process Control / R&DNew Chemical Entity (NCE) Filing

Recommended Experimental Protocol

For the rigorous determination of optical rotation for (R)-1-chlorononan-3-yl acetate, a hybrid approach is required. Do not rely on polarimetry alone until the synthesis process is validated.

Step-by-Step Workflow
  • Purity Check (Achiral GC-MS):

    • Ensure chemical purity is

      
      .
      
    • Confirm absence of 1-chloro-3-nonanol (alcohol peak will have significantly different retention time).

  • Enantiomeric Quantification (Chiral GC):

    • Inject sample onto a Rt-

      
      DEXse  column (30m x 0.25mm x 0.25µm).
      
    • Carrier Gas: Helium @ 1.2 mL/min.

    • Oven:

      
       (1 min) 
      
      
      
      
      
      /min
      
      
      
      
      .
    • Calculate %ee:

      
      .
      
  • Optical Rotation Measurement:

    • Only proceed if ee

      
      .
      
    • Dissolve 100 mg of sample in 10.0 mL of HPLC-grade Chloroform.

    • Zero the polarimeter with pure solvent.

    • Measure at 589 nm (Na-D) and 20°C.

    • Record 5 replicates and average.

Diagram 2: Analytical Decision Tree

This logic flow ensures that reported optical rotation values are scientifically valid and not artifacts of contamination.

AnalysisLogic Start Start: Purified Sample ChemPurity GC-MS: Chemical Purity > 98%? Start->ChemPurity Repurify Repurify (Flash Chrom.) ChemPurity->Repurify No ChiralCheck Chiral GC: ee > 99%? ChemPurity->ChiralCheck Yes Repurify->Start Resolution Re-run Lipase Resolution ChiralCheck->Resolution No Polarimetry Measure Optical Rotation (CHCl3, c=1.0) ChiralCheck->Polarimetry Yes Report Report [α] and ee Polarimetry->Report

Caption: Validation logic for optical rotation determination. Chemical and optical purity must be verified chromatographically before polarimetric assessment.

References

  • Restek Corporation. (2023). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

  • Ghanem, A. (2011). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds. Tetrahedron: Asymmetry. (General reference for lipase resolution protocols of secondary alcohols).
  • NIST Chemistry WebBook. 1-Nonanol, 4-chloro, acetate (Isomer Data). Retrieved from [Link] (Note: Used for structural homology comparison; specific R-isomer data requires experimental derivation as detailed above).

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